1-ethylimidazolium chloride

• CAS: 81505-35-3

Core Science & Biosynthesis

A Technical Guide to the Hygroscopic Nature and Water Miscibility of 1-Ethylimidazolium Chloride for Pharmaceutical Applications

Introduction: The Rising Tide of Ionic Liquids in Pharmaceutical Sciences

Ionic liquids (ILs), salts with melting points below 100°C, are at the forefront of chemical innovation, offering a unique set of properties that distinguish them from traditional volatile organic solvents.[1] Their negligible vapor pressure, high thermal stability, and tunable physicochemical characteristics have positioned them as transformative materials in diverse fields, including catalysis, electrochemistry, and notably, pharmaceutical sciences.[1][2][3] Among the vast family of ILs, 1-ethyl-3-methylimidazolium chloride ([C2mim]Cl or [EMIM]Cl) has emerged as a compound of significant interest.[4][5] This guide provides an in-depth technical exploration of a critical, yet often challenging, property of [C2mim]Cl: its profound interaction with water, encompassing both its hygroscopic nature and complete water miscibility.

For researchers, scientists, and drug development professionals, a comprehensive understanding of these aqueous interactions is paramount. The presence of water, whether intentionally introduced or absorbed from the atmosphere, can dramatically influence the physical properties of an ionic liquid, including its viscosity, conductivity, and solvent behavior.[6] This guide will delve into the fundamental mechanisms governing the hygroscopicity and water miscibility of [C2mim]Cl, present quantitative data on its aqueous solution properties, provide detailed experimental protocols for characterization, and explore the implications of these properties for pharmaceutical applications, such as drug solubilization and transdermal delivery.

Physicochemical Properties of 1-Ethylimidazolium Chloride

1-Ethyl-3-methylimidazolium chloride is an organic salt with the chemical formula C6H11ClN2 and a molar mass of 146.62 g·mol−1.[7] It typically appears as a white to pale yellow crystalline powder and is classified as a room-temperature ionic liquid, although its melting point is in the range of 77-79°C.[7][8]

Property	Value	References
Chemical Formula	C6H11ClN2	[7]
Molar Mass	146.62 g·mol−1	[7]
Melting Point	77-79 °C	[7][8]
Appearance	White to pale yellow crystalline powder	[8]
Water Solubility	Soluble in water	[8]
Hygroscopicity	Very hygroscopic	[8]

The Dual Nature of Water Interaction: Hygroscopicity and Miscibility

The interaction of [C2mim]Cl with water is characterized by two key phenomena: its hygroscopic nature, the ability to absorb moisture from the surrounding atmosphere, and its complete miscibility with water.

Hygroscopicity: A Tale of Anion Dominance

The pronounced hygroscopicity of [C2mim]Cl is a direct consequence of the strong interactions between water molecules and the constituent ions of the ionic liquid. While the imidazolium cation can engage in hydrogen bonding, the primary driver for water absorption in imidazolium-based ILs is the nature of the anion.[9][10] The chloride anion (Cl-), being a small, highly charge-dense species, is a potent hydrogen bond acceptor. This strong affinity for water molecules leads to the significant uptake of atmospheric moisture.

Quantum chemical calculations have shown that the interaction strength between water and the components of imidazolium-based ionic liquids follows the trend: anion-water > cation-water > ion pair-water.[10] This underscores the dominant role of the chloride anion in the hygroscopic behavior of [C2mim]Cl. The interaction involves the formation of stable complexes, such as Cl⁻···H₂O and 2Cl⁻···2H₂O.[10]

Water Miscibility: A Consequence of Favorable Interactions

The complete miscibility of [C2mim]Cl with water across all compositions is a testament to the favorable energetic interactions between the ionic liquid and water molecules. The strong hydrogen bonding between the chloride anion and water, coupled with the interactions of water with the imidazolium cation, facilitates the disruption of the ionic lattice of [C2mim]Cl and the hydrogen-bonded network of water, leading to the formation of a homogeneous solution.

Quantitative Analysis of [C2mim]Cl-Water Systems

The absorption of water significantly alters the thermophysical properties of [C2mim]Cl. Understanding these changes is crucial for any application involving aqueous solutions of this ionic liquid.

Thermophysical Properties of Aqueous [C2mim]Cl Solutions

The following table summarizes the density, refractive index, and electrical conductivity of aqueous solutions of 1-ethyl-3-methylimidazolium chloride at various mass fractions and temperatures. These properties were measured as a function of the mass fraction (w) of the ionic liquid, temperature (T), and pH. The data indicates that as the concentration of [C2mim]Cl increases, the density, refractive index, and electrical conductivity of the solution also increase. Conversely, an increase in temperature leads to a decrease in density and refractive index due to the increased mobility of the molecules.[2]

Mass Fraction (w)	Temperature (K)	pH	Density (g/cm³)	Refractive Index	Electrical Conductivity (mS/cm)
0.05	293.15	7.5	1.0154	1.3421	8.98
0.125	293.15	7.5	1.0354	1.3541	18.96
0.2	293.15	7.5	1.0543	1.3658	27.87
0.275	293.15	7.5	1.0722	1.3768	35.19
0.35	293.15	7.5	1.0892	1.3871	40.76
0.05	303.15	7.5	1.0121	1.3409	11.21
0.125	303.15	7.5	1.0318	1.3528	23.33
0.2	303.15	7.5	1.0503	1.3643	34.05
0.275	303.15	7.5	1.0679	1.3752	42.61
0.35	303.15	7.5	1.0846	1.3854	48.88
0.05	313.15	7.5	1.0081	1.3395	13.52
0.125	313.15	7.5	1.0275	1.3512	27.76
0.2	313.15	7.5	1.0456	1.3626	40.24
0.275	313.15	7.5	1.0629	1.3734	50.01
0.35	313.15	7.5	1.0794	1.3835	56.96
0.05	323.15	7.5	1.0035	1.338	15.89
0.125	323.15	7.5	1.0227	1.3495	32.22
0.2	323.15	7.5	1.0404	1.3607	46.41
0.275	323.15	7.5	1.0574	1.3714	57.37
0.35	323.15	7.5	1.0736	1.3814	64.98

Data adapted from Gandolfi et al. (2018).[2]

Mechanistic Insights from Spectroscopy

Spectroscopic techniques provide invaluable molecular-level insights into the interactions between [C2mim]Cl and water.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR studies on aqueous mixtures of similar imidazolium chloride ionic liquids, such as 1-butyl-3-methylimidazolium chloride ([C4mim]Cl), reveal significant changes in the chemical shifts of both water protons and the protons on the imidazolium ring upon mixing.[11][12] The chemical shift of the proton at the C2 position of the imidazolium ring is particularly sensitive to the presence of water.[11] In the neat ionic liquid, this proton is strongly deshielded due to its interaction with the chloride anion. As water is added, it competes with the imidazolium cation for interaction with the chloride anion, leading to a shielding effect on the C2 proton and a corresponding upfield shift in the NMR spectrum.[11][12] This provides direct evidence of the disruption of the cation-anion interactions by water molecules.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful tool for probing the hydrogen-bonding environment of water molecules in ionic liquids.[13] The O-H stretching band of water is particularly sensitive to its local environment. In the presence of [C2mim]Cl, the O-H stretching band of water would be expected to show significant changes compared to that of bulk water, reflecting the strong hydrogen bonding interactions with the chloride anion. Analysis of these spectral changes can provide information on the different populations of water molecules within the ionic liquid-water mixture, such as those directly interacting with the anion, those interacting with the cation, and those in more "bulk-like" environments at higher water concentrations.[13]

Experimental Protocols for Characterization

Accurate and reproducible characterization of the hygroscopicity and water content of [C2mim]Cl is essential for its effective application. The following are detailed protocols for two standard techniques.

Dynamic Vapor Sorption (DVS) for Hygroscopicity Profiling

Dynamic Vapor Sorption (DVS) is a gravimetric technique that measures the mass change of a sample as it is exposed to a controlled relative humidity (RH) at a constant temperature.[14][15] This allows for the determination of a water sorption isotherm, which provides a comprehensive profile of a material's hygroscopic behavior.

Experimental Workflow for DVS Analysis

Caption: Workflow for DVS analysis of [C2mim]Cl.

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of [C2mim]Cl into a DVS sample pan.

• Initial Drying: Place the sample in the DVS instrument and expose it to a stream of dry nitrogen (0% RH) at 25°C until a stable mass is achieved ( dm/dt ≤ 0.002% min⁻¹). This establishes a dry baseline weight.

• Sorption Isotherm:

  • Increase the relative humidity in a stepwise manner, typically in 10% RH increments, from 0% to 95% RH.

  • At each RH step, allow the sample to equilibrate until a stable mass is recorded ( dm/dt ≤ 0.002% min⁻¹ for a defined period, e.g., 10 minutes).

• Desorption Isotherm:

  • Decrease the relative humidity in the same stepwise manner from 95% back to 0% RH.

  • Allow for mass equilibration at each step.

• Data Analysis: Plot the percentage change in mass against the relative humidity for both the sorption and desorption cycles. The resulting graph is the water sorption isotherm.

Karl Fischer Titration for Precise Water Content Determination

Karl Fischer (KF) titration is a highly specific and accurate method for determining the water content in a sample.[16][17] It is based on a chemical reaction between iodine and water in the presence of sulfur dioxide and a base in a suitable solvent.[17]

Experimental Workflow for Karl Fischer Titration

Caption: Workflow for Karl Fischer titration of [C2mim]Cl.

Step-by-Step Methodology:

• Instrument Preparation:

  • Fill the Karl Fischer titrator with a suitable anhydrous solvent (e.g., methanol or a specialized KF solvent).

  • Perform a pre-titration to neutralize any residual water in the solvent and the titration cell.

• Titer Determination:

  • Accurately add a known amount of a certified water standard to the conditioned solvent.

  • Titrate with the Karl Fischer reagent to the endpoint.

  • The titer of the KF reagent (mg H₂O/mL reagent) is calculated. This should be done in triplicate.

• Sample Analysis:

  • Accurately weigh and inject a known amount of the [C2mim]Cl sample into the titration cell.

  • Titrate with the Karl Fischer reagent to the endpoint.

• Calculation:

  • The water content of the sample is calculated using the following formula: Water Content (%) = (Volume of KF reagent consumed × Titer of KF reagent) / (Mass of sample) × 100

Implications for Drug Development

The hygroscopic nature and water miscibility of [C2mim]Cl have profound implications for its use in pharmaceutical formulations.

Enhanced Drug Solubilization

Many active pharmaceutical ingredients (APIs) exhibit poor water solubility, which can limit their bioavailability.[1] Ionic liquids, including [C2mim]Cl, can act as effective solubilizing agents for such APIs.[18] The ability of [C2mim]Cl to form aqueous solutions allows for the creation of novel drug delivery systems that can enhance the solubility and dissolution rate of poorly soluble drugs.

Transdermal Drug Delivery

Transdermal drug delivery offers a non-invasive route of administration with the potential for controlled release.[18][19][20] However, the stratum corneum, the outermost layer of the skin, presents a formidable barrier to drug permeation. Ionic liquids have been investigated as permeation enhancers that can disrupt the highly organized structure of the stratum corneum, thereby facilitating drug transport across the skin.[18][19] The hygroscopic nature of [C2mim]Cl could play a role in this process by hydrating the skin, which is known to increase its permeability.

Logical Relationship in Transdermal Drug Delivery

Caption: Role of [C2mim]Cl properties in transdermal drug delivery.

Conclusion and Future Perspectives

1-Ethylimidazolium chloride's pronounced hygroscopicity and complete water miscibility are defining characteristics that are both a challenge and an opportunity in the context of pharmaceutical development. A thorough understanding and precise control of its interaction with water are critical for harnessing its full potential. The methodologies and data presented in this guide provide a framework for the systematic investigation and application of [C2mim]Cl in aqueous environments. Future research should focus on developing a more extensive database of water sorption isotherms for a wider range of ionic liquids and on elucidating the precise molecular mechanisms by which hygroscopic ionic liquids enhance transdermal drug delivery. As the field of ionic liquids continues to expand, a deep appreciation for their fundamental physicochemical properties will be the cornerstone of innovation in pharmaceutical sciences.

References

• 1-Ethyl-3-methylimidazolium chloride. (n.d.). In Wikipedia. Retrieved January 23, 2024, from [Link]

• Carvalho, P. J., et al. (2022). Thermophysical Properties of 1-Ethyl-3-methylimidazolium Dicyanamide + Water: Understanding Interactions and Structure of Ionic Liquid + Water Systems. Journal of Chemical & Engineering Data, 67(8), 2265–2277. [Link]

• Chen, Y., et al. (2015). Thermophysical properties and water sorption characteristics of 1-ethyl-3-methylimidazolium acetate ionic liquid and water binary systems.

• Gandolfi, O. R. R., et al. (2018). THERMOPHYSICAL PROPERTIES OF 1-ETHYL-3-METHYLIMIDAZOLIUM CHLORIDE SOLUTION FROM 293.15 TO 323.15 K. Brazilian Journal of Chemical Engineering, 35(2), 599-610. [Link]

• 1-ethyl-3-methylimidazolium chloride. (n.d.). PubChem. Retrieved January 23, 2024, from [Link]

• Wang, Y., et al. (2006). A theoretical investigation of the interactions between water molecules and ionic liquids. The Journal of Physical Chemistry B, 110(48), 24646–24651. [Link]

• Sheka, E. (2020). How Different Electrolytes Can Influence the Aqueous Solution Behavior of 1-Ethyl-3-Methylimidazolium Chloride: A Volumetric, Viscometric, and Infrared Spectroscopy Approach. The Journal of Physical Chemistry B, 124(47), 10765–10777. [Link]

• Wang, Y., et al. (2006). A theoretical investigation of the interactions between water molecules and ionic liquids. PubMed. Retrieved January 23, 2024, from [Link]

• Lengvinaitė, D., et al. (2021). Structural Features of the [C4mim][Cl] Ionic Liquid and Its Mixtures with Water: Insight from a 1H NMR Experimental and QM/MD Study. The Journal of Physical Chemistry B, 125(48), 13255–13266. [Link]

• Fumino, K., et al. (2008). Structures of ionic liquid–water mixtures investigated by IR and NMR spectroscopy. The Journal of Physical Chemistry B, 112(15), 4429–4438. [Link]

• Li, Y., et al. (2024). Design Principles and Applications of Ionic Liquids for Transdermal Drug Delivery. Advanced Science, 11(43), e2405983. [Link]

• Vitu, C., et al. (2020). Computational NMR Spectroscopy of Ionic Liquids: [C4C1im]Cl/Water Mixtures. Molecules, 25(9), 2097. [Link]

• Ohto, T., et al. (2023). Investigation of Hydration States of Ionic Liquids by Fourier Transform Infrared Absorption Spectroscopy: Relevance to Stabilization of Protein Molecules. Langmuir, 39(7), 2639–2647. [Link]

• Moisture Determination via Karl-Fischer Titration. (n.d.). Hiyka. Retrieved January 23, 2024, from [Link]

• Zhang, L., et al. (2024). Experimental and Simulation Studies of Imidazolium Chloride Ionic Liquids with Different Alkyl Chain Lengths for Viscosity Reductions in Heavy Crude Oil: The Effect on Asphaltene Dispersion. Molecules, 29(5), 1145. [Link]

• Gläsel, J., et al. (2018). Characteristic curve of sorption from [emim][CH3SO3]/water VLE data. ResearchGate. Retrieved January 23, 2024, from [Link]

• Wang, Y., et al. (2025). Ionic liquid-based transdermal drug delivery systems for biopharmaceuticals. Chemical Communications, 61(1), 4-15. [Link]

• National Toxicology Program. (2012). NTP Technical Report on the Toxicity Studies of Select Ionic Liquids... (NTP TOX 90). National Institutes of Health. [Link]

• Al-Obaidy, F., et al. (2021). An Imidazolium-Based Ionic Liquid as a Model to Study Plasticization Effects on Cationic Polymethacrylate Films. Polymers, 13(21), 3797. [Link]

• Domínguez, I., et al. (2022). Acetone + 1-ethyl-3-methylimidazolium acetate phase diagram: a correlation challenge. Fluid Phase Equilibria, 557, 113419. [Link]

• Giner, B., et al. (2022). Imidazolium Chloride Ionic Liquid Mixtures as Separating Agents: Fuel Processing and Azeotrope Breaking. Energy & Fuels, 36(15), 8566–8577. [Link]

• Kmiotek, M., et al. (2019). Study of Ionic Liquids UV-VIS and FTIR Spectra before and after Heating and Spruce Groundwood Dissolution. Fibres & Textiles in Eastern Europe, 27(5), 114-120.

• Wu, J., et al. (2004). 1-Allyl-3-methylimidazolium Chloride Room Temperature Ionic Liquid: A New and Powerful Nonderivatizing Solvent for Cellulose. Biomacromolecules, 5(2), 266–268. [Link]

• Dynamic Vapor Sorption Sampling Considerations. (n.d.). TA Instruments. Retrieved January 23, 2024, from [Link]

• Lengvinaitė, D., et al. (2021). Structural Features of the [C4mim][Cl] Ionic Liquid and Its Mixtures with Water: Insight from a 1H NMR Experimental and QM/MD Study. The Journal of Physical Chemistry B, 125(48), 13255–13266. [Link]

• Khan, S. A., et al. (2023). Ionic liquids in transdermal drug delivery system: Current applications and future perspectives. Journal of Drug Delivery Science and Technology, 87, 104825. [Link]

• Li, Z., et al. (2022). Phase Behavior of Ionic Liquid-Based Aqueous Two-Phase Systems. International Journal of Molecular Sciences, 23(21), 12836. [Link]

• Karl Fischer Titration. (n.d.). University of California, Irvine. Retrieved January 23, 2024, from [Link]

• Azmi, A. S., et al. (2022). Effects of Ionic Liquid, 1-Ethyl-3-methylimidazolium Chloride ([EMIM]Cl), on the Material and Electrical Characteristics of Asphaltene Thin Films. Materials, 15(8), 2786. [Link]

• Domańska, U., et al. (2008). Phase behaviour and physico-chemical properties of the binary systems {1-ethyl-3-methylimidazolium thiocyanate, or 1-ethyl-3-methylimidazolium tosylate + water, or + an alcohol}. The Journal of Chemical Thermodynamics, 40(5), 834-841.

• Q&A with Ardena Experts: Dynamic Vapor Sorption (DVS) and its relevance in API characterization. (n.d.). Ardena. Retrieved January 23, 2024, from [Link]

• Chaban, V. V., et al. (2014). The wetting behavior of aqueous imidazolium based ionic liquids: a molecular dynamics study. Physical Chemistry Chemical Physics, 16(24), 12320–12327. [Link]

• Al-Akayleh, F., et al. (2024). An insight into pharmaceutical challenges with ionic liquids: where do we stand in transdermal delivery?. Frontiers in Pharmacology, 15, 1401344. [Link]

• Li, Y., et al. (2024). Design Principles and Applications of Ionic Liquids for Transdermal Drug Delivery. PubMed. Retrieved January 23, 2024, from [Link]

• Dynamic Vapor Sorption. (n.d.). Mettler Toledo. Retrieved January 23, 2024, from [Link]

• de la Fuente, J. L., et al. (2015). Low Temperature Phase Transitions of the Ionic Liquid 1-Ethyl-3-methylimidazolium Dicyanamide. arXiv preprint arXiv:1506.01428.

• FTIR Analysis for Liquid Samples - What You Need to Know. (2024, April 2). Drawell. Retrieved January 23, 2024, from [Link]

• Dynamic vapor sorption test... (n.d.). ResearchGate. Retrieved January 23, 2024, from [Link]

• FT-IR spectra of the ionic liquid... (n.d.). ResearchGate. Retrieved January 23, 2024, from [Link]

• Karl Fischer Titration Guide for Water (Moisture) Determination. (n.d.). Mettler Toledo. Retrieved January 23, 2024, from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. 1-Ethyl-3-methylimidazolium chloride | C6H11ClN2 | CID 2734160 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. rua.ua.es [rua.ua.es]
• 6. pubs.acs.org [pubs.acs.org]
• 7. 1-Ethyl-3-methylimidazolium chloride - Wikipedia [en.wikipedia.org]
• 8. 1-Ethyl-3-methylimidazolium chloride(65039-09-0) 1H NMR spectrum [chemicalbook.com]
• 9. semanticscholar.org [semanticscholar.org]
• 10. A theoretical investigation of the interactions between water molecules and ionic liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Structures of ionic liquid–water mixtures investigated by IR and NMR spectroscopy - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. ardena.com [ardena.com]
• 15. mt.com [mt.com]
• 16. hiyka.com [hiyka.com]
• 17. mt.com [mt.com]
• 18. Design Principles and Applications of Ionic Liquids for Transdermal Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Ionic liquid-based transdermal drug delivery systems for biopharmaceuticals - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 20. Design Principles and Applications of Ionic Liquids for Transdermal Drug Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]

mass spectrometry analysis of 1-ethylimidazolium chloride

An In-depth Technical Guide to the Mass Spectrometry Analysis of 1-Ethyl-3-Methylimidazolium Chloride

This guide provides a comprehensive technical overview of the mass spectrometric analysis of 1-ethyl-3-methylimidazolium chloride ([EMIM][Cl]), a prominent ionic liquid. Tailored for researchers, scientists, and professionals in drug development, this document moves beyond procedural lists to explain the fundamental principles and causal reasoning behind the analytical choices. We will explore the intricacies of ionization, fragmentation, and spectral interpretation, offering field-proven insights to ensure robust and reliable characterization of this unique compound.

The Analytical Imperative for Ionic Liquids

Ionic liquids (ILs) like 1-ethyl-3-methylimidazolium chloride are salts that are liquid at or near room temperature.[1] Their unique properties, including low volatility, high thermal stability, and tunable solvency, have made them valuable in organic synthesis, catalysis, and increasingly, in pharmaceutical formulations as solvents or active pharmaceutical ingredients (APIs).[2][3] This growing application in drug development necessitates rigorous analytical methods to confirm identity, assess purity, and perform quantitative analysis in various matrices.[4][5] Mass spectrometry (MS) stands out as a primary tool for this purpose due to its high sensitivity, specificity, and ability to provide detailed structural information.[5]

Ionization of the Inherently Ionic: The Central Role of ESI

The analysis of any compound by mass spectrometry begins with its conversion into gas-phase ions.[6] For ionic liquids, which are already composed of cations and anions in solution, Electrospray Ionization (ESI) is the most logical and effective technique.

Why ESI is the Gold Standard for [EMIM][Cl]:

• Pre-existing Ions: [EMIM][Cl] exists as 1-ethyl-3-methylimidazolium ([EMIM]⁺) cations and chloride (Cl⁻) anions. ESI is a "soft" ionization technique that gently transfers these pre-formed ions from a liquid solution into the gas phase with minimal energy, thus preserving the intact cation for analysis.[7][8]

• Direct Solution Analysis: ESI works by applying a high voltage to a liquid sample to create a fine aerosol of charged droplets.[8] This process is perfectly suited for ILs, which are typically prepared for analysis by simple dilution in a polar, volatile solvent like methanol or aqueous methanol.[9][10]

The ESI process directly introduces the [EMIM]⁺ cation into the mass analyzer, making it the primary species of interest in positive-ion mode mass spectrometry.

Caption: High-level workflow for ESI-MS analysis of [EMIM][Cl].

Deciphering the Mass Spectrum of [EMIM][Cl]

When analyzing [EMIM][Cl] using ESI in positive-ion mode, the most prominent peak observed will be that of the intact cation, [EMIM]⁺.

The Parent Cation and Its Aggregates

The molecular formula of the [EMIM]⁺ cation is C₆H₁₁N₂⁺. Its theoretical monoisotopic mass is approximately 111.0922 Da. Therefore, the primary peak in the mass spectrum will appear at a mass-to-charge ratio (m/z) of ~111.[11]

A unique characteristic of ionic liquid analysis by ESI-MS is the potential formation of ionic clusters or aggregates, especially at higher concentrations or lower cone voltages.[9][10] These aggregates consist of the cation combined with one or more neutral ion pairs. For [EMIM][Cl], this can result in peaks corresponding to species like [(EMIM)₂(Cl)]⁺. Observing these clusters can provide additional confidence in the sample's identity.

Tandem MS (MS/MS) and Fragmentation Analysis

While the parent ion confirms the mass, tandem mass spectrometry (MS/MS) is required for definitive structural confirmation and purity assessment.[12] In an MS/MS experiment, the parent ion ([EMIM]⁺, m/z 111) is isolated and then fragmented by collision with an inert gas (Collision-Induced Dissociation, CID). The resulting fragment ions are then analyzed.

The fragmentation of the [EMIM]⁺ cation is predictable and provides a structural fingerprint. The primary fragmentation pathways involve the cleavage of bonds on the ethyl and methyl side chains.[13][14]

Key Fragmentation Data for [EMIM]⁺

m/z (approx.)	Proposed Ionic Structure	Neutral Loss	Mechanistic Insight
111.1	[C₆H₁₁N₂]⁺	-	Parent Cation ([EMIM]⁺)
83.1	[C₄H₇N₂]⁺	C₂H₄ (Ethene)	Loss of the ethyl group via a likely β-hydrogen migration.[13] This is often a major fragment.
82.1	[C₄H₆N₂]⁺	C₂H₅• (Ethyl radical)	Cleavage of the N-ethyl bond.
96.1	[C₅H₈N₂]⁺	CH₃• (Methyl radical)	Cleavage of the N-methyl bond.
29.0	[C₂H₅]⁺	C₄H₆N₂	Formation of an ethyl cation.[14]

Data synthesized from fragmentation principles and observed spectra.[13][15]

Caption: Key fragmentation pathways of the [EMIM]⁺ cation in MS/MS.

A Self-Validating Experimental Protocol

This protocol outlines a robust method for the qualitative and quantitative analysis of [EMIM][Cl], incorporating best practices for trustworthiness and reproducibility.

Objective: To confirm the identity and determine the concentration of [EMIM][Cl] using LC-MS/MS.

Materials:

• 1-ethyl-3-methylimidazolium chloride sample

• 1-butyl-3-methylimidazolium chloride (as internal standard, IS)

• HPLC-grade methanol

• Deionized water

• Formic acid (for MS-compatible mobile phase)[16]

• Calibrated volumetric flasks and pipettes

Step-by-Step Methodology:

• Stock Solution Preparation:

  • Accurately weigh and dissolve [EMIM][Cl] in a 50:50 methanol/water mixture to create a 1 mg/mL primary stock solution.

  • Similarly, prepare a 1 mg/mL stock solution of the internal standard (IS), 1-butyl-3-methylimidazolium chloride.

• Calibration Standards and QC Samples:

  • Perform serial dilutions of the [EMIM][Cl] stock solution to prepare a set of calibration standards (e.g., 1 ng/mL to 1000 ng/mL).

  • Spike each calibration standard and your unknown samples with a fixed concentration of the IS (e.g., 100 ng/mL). The IS helps correct for variations in instrument response and sample preparation.[9]

  • Prepare at least three levels of Quality Control (QC) samples (low, medium, high) to validate the accuracy and precision of the analytical run.

• LC-MS/MS Instrument Setup:

  • Liquid Chromatography (for separation and cleanup):

    • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 3 µm).

    • Mobile Phase A: Water + 0.1% Formic Acid.

    • Mobile Phase B: Methanol + 0.1% Formic Acid.

    • Gradient: A suitable gradient to separate the analyte from matrix components.

    • Flow Rate: 0.3 mL/min.

    • Injection Volume: 5 µL.

  • Mass Spectrometry (Triple Quadrupole):

    • Ionization Mode: ESI, Positive.

    • Monitoring Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions:

      • [EMIM]⁺: Precursor ion m/z 111.1 → Product ion m/z 83.1 (for quantification).

      • [EMIM]⁺: Precursor ion m/z 111.1 → Product ion m/z 96.1 (for confirmation).

      • Internal Standard: Monitor the appropriate transition for 1-butyl-3-methylimidazolium chloride.

    • Instrument Parameters: Optimize cone voltage, collision energy, and gas flows to maximize the signal for the specified MRM transitions.

• Data Acquisition and Analysis:

  • Inject a blank (50:50 methanol/water) to ensure no system carryover.

  • Run the calibration standards, followed by the QC samples and unknown samples.

  • Generate a calibration curve by plotting the ratio of the analyte peak area to the IS peak area against the analyte concentration.

  • Determine the concentration of [EMIM][Cl] in the unknown samples by interpolating their area ratios from the calibration curve. The QC samples must fall within an acceptable accuracy range (e.g., ±15%) for the run to be considered valid.

Challenges and Field-Proven Insights

• Ion Suppression: In complex matrices like biological fluids, other components can co-elute and interfere with the ionization of [EMIM]⁺, reducing its signal. The use of a stable isotope-labeled internal standard is the ideal solution, but a structurally similar IL like 1-butyl-3-methylimidazolium chloride is a practical alternative.[17]

• Instrument Contamination: Due to their low volatility, ionic liquids can contaminate the ESI source and ion optics.[8] It is crucial to perform regular cleaning and to run wash cycles with a strong organic solvent after analysis to prevent sample carryover.

• Cone Voltage Optimization: The voltage applied in the source region (cone voltage or fragmentor voltage) is a critical parameter. A low voltage will preserve the parent ion and may reveal aggregates.[10] A high voltage will induce in-source fragmentation, which can be useful for initial screening but is less controlled than MS/MS. For quantitative analysis, a moderate, optimized voltage that maximizes the parent ion signal is preferred.

Conclusion: An Indispensable Tool for Development and Quality Control

Mass spectrometry, particularly ESI-MS/MS, is an indispensable technique for the comprehensive analysis of 1-ethyl-3-methylimidazolium chloride. It provides definitive structural confirmation through predictable fragmentation patterns and enables highly sensitive and specific quantification. For scientists and researchers in drug development, mastering this analytical approach is crucial for ensuring the identity, purity, and performance of novel formulations and materials that incorporate this versatile ionic liquid. By understanding the causality behind methodological choices—from ionization technique to fragmentation analysis—researchers can develop and validate robust analytical systems that uphold the highest standards of scientific integrity.

References

• SIELC Technologies. (2018). 1-Ethyl-3-methylimidazolium chloride. Available at: [Link]

• Gupta, G. R., et al. (2013). Mass Spectrometry of Ionic Liquids: ESI-MS/MS Studies. Asian Journal of Chemistry, 25(15), 8261-8266. Available at: [Link]

• Zhou, Y., & Yin, Y. (2006). Electrospray ionization mass spectrometry of ionic liquids and determination of their solubility in water. Analytical and Bioanalytical Chemistry, 386(6), 1859-1863. Available at: [Link]

• Ramli, N. A., et al. (2022). Effects of Ionic Liquid, 1-Ethyl-3-methylimidazolium Chloride ([EMIM]Cl), on the Material and Electrical Characteristics of Asphaltene Thin Films. Molecules, 27(8), 2445. Available at: [Link]

• Papayannopoulos, I. (2021). Mass spectrometry applications for drug discovery and development. Drug Target Review. Available at: [Link]

• Clark, J. (2023). mass spectra - fragmentation patterns. Chemguide. Available at: [Link]

• Wikipedia. (2023). Electrospray ionization. Available at: [Link]

• ResearchGate. (2006). (PDF) Electrospray Ionization Mass Spectrometry of Ionic Liquids and Determination of Their Solubility in Water. Available at: [Link]

• Abdelhamid, H. N. (2019). Ionic Liquid-Assisted Laser Desorption/Ionization–Mass Spectrometry: Matrices, Microextraction, and Separation. Molecules, 24(15), 2781. Available at: [Link]

• Ragab, J. (2021). The Use of Ionic Liquids in Mass Spectrometry and Their Limitatio. Journal of Analytical and Bioanalytical Techniques, 12(3). Available at: [Link]

• Dyson, P. J., & Laurenczy, G. (n.d.). Ionic liquids: Solutions for Electrospray Ionization Mass Spectrometry. University of Victoria. Available at: [Link]

• National Toxicology Program. (2022). Chemical Characterization and Dose Formulation Studies. NTP Technical Report on the Toxicity Studies of Select Ionic Liquids. Available at: [Link]

• ResearchGate. (2021). Impact of Ionic Liquid 1-Ethyl-3-Methylimidazolium Acetate Mediated Extraction on Lignin Features. Available at: [Link]

• Zhou, Y., et al. (2014). The cation−anion interaction in ionic liquids studied by extractive electrospray ionization mass spectrometry. Canadian Journal of Chemistry, 92(7), 611-615. Available at: [Link]

• Lv, T., et al. (2024). High-sensitivity liquid chromatography-tandem mass spectrometry quantitative for alkyl imidazolium ionic liquids in human serum: Advancing biomonitoring of human exposure concerns. Journal of Hazardous Materials, 476, 134907. Available at: [Link]

• ResearchGate. (2010). 13 C NMR spectra of 1-ethyl-3-methylimidazolium bis(pentafluoroethyl)phosphinate. Available at: [Link]

• ResearchGate. (2021). Synthesis of 1-ethyl-3-methylimidazolium chloride (a) [EMIM][Cl] and.... Available at: [Link]

• Google Patents. (2010). US7763186B2 - Preparation and purification of ionic liquids and precursors.

• Frontiers. (2022). Binary Mixtures of Imidazolium-Based Protic Ionic Liquids. Extended Temperature Range of the Liquid State Keeping High Ionic Conductivities. Available at: [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Available at: [Link]

• MDPI. (2023). Challenges in Using Ionic Liquids for Cellulosic Ethanol Production. Available at: [Link]

• PharmaFeatures. (n.d.). How is Mass Spectrometry Used in Drug Development?. Available at: [Link]

• Bitesize Bio. (2022). Quickly Understand Tandem Mass Spectrometry (MS/MS). YouTube. Available at: [Link]

• Taylor & Francis. (n.d.). 1-ethyl-3-methylimidazolium chloride – Knowledge and References. Available at: [Link]

• National Toxicology Program. (2022). Introduction. NTP Technical Report on the Toxicity Studies of Select Ionic Liquids. Available at: [Link]

• ChemComplete. (2020). Solving Mass Spectroscopy Problems - Analyzing Fragmentation Patterns. YouTube. Available at: [Link]

• PubMed. (2022). Molecular Simulation-Guided Spectroscopy of Imidazolium-Based Ionic Liquids and Effects of Methylation on Ion-Cage and -Pair Dynamics. Available at: [Link]

Sources

• 1. Introduction - NTP Technical Report on the Toxicity Studies of Select Ionic Liquids (1-Ethyl-3-Methylimidazolium Chloride, 1-Butyl-3-Methylimidazolium Chloride, 1-Butyl-1-Methylpyrrolidinium Chloride, and N-Butylpyridinium Chloride) Administered in Drinking Water to Sprague Dawley (Hsd:Sprague Dawley® SD®) Rats and B6C3F1/N Mice - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 5. How is Mass Spectrometry Used in Drug Development? - PharmaFeatures [pharmafeatures.com]
• 6. longdom.org [longdom.org]
• 7. Electrospray ionization - Wikipedia [en.wikipedia.org]
• 8. web.uvic.ca [web.uvic.ca]
• 9. Electrospray ionization mass spectrometry of ionic liquids and determination of their solubility in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Chemical Characterization and Dose Formulation Studies - NTP Technical Report on the Toxicity Studies of Select Ionic Liquids (1-Ethyl-3-Methylimidazolium Chloride, 1-Butyl-3-Methylimidazolium Chloride, 1-Butyl-1-Methylpyrrolidinium Chloride, and N-Butylpyridinium Chloride) Administered in Drinking Water to Sprague Dawley (Hsd:Sprague Dawley® SD®) Rats and B6C3F1/N Mice - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. youtube.com [youtube.com]
• 13. asianpubs.org [asianpubs.org]
• 14. chemguide.co.uk [chemguide.co.uk]
• 15. 1-Ethyl-3-methylimidazolium chloride(65039-09-0) 1H NMR [m.chemicalbook.com]
• 16. 1-Ethyl-3-methylimidazolium chloride | SIELC Technologies [sielc.com]
• 17. High-sensitivity liquid chromatography-tandem mass spectrometry quantitative for alkyl imidazolium ionic liquids in human serum: Advancing biomonitoring of human exposure concerns - PubMed [pubmed.ncbi.nlm.nih.gov]

biodegradability of imidazolium-based ionic liquids

An In-depth Technical Guide to the Biodegradability of Imidazolium-Based Ionic Liquids

Foreword: The "Green" Paradox of Ionic Liquids

Imidazolium-based ionic liquids (ILs) have emerged as highly versatile solvents and catalysts, lauded for their negligible vapor pressure, thermal stability, and tunable properties.[1][2] Initially hailed as "green solvents," this designation has been rightfully challenged by the scientific community.[3] While their low volatility reduces air pollution, their solubility in water and potential for environmental persistence raise significant ecotoxicological concerns.[3][4] Many imidazolium-based ILs are poorly biodegradable and can exhibit toxicity towards aquatic organisms and microorganisms.[5][6] This guide provides drug development professionals, researchers, and scientists with a technical overview of the factors governing the biodegradability of these compounds, the methodologies for its assessment, and the design principles for creating environmentally benign alternatives.

The Molecular Architecture of Biodegradability: Structure-Activity Relationships

The biodegradability of an imidazolium-based IL is not an intrinsic property but a complex function of its molecular structure. Both the cation and the anion contribute to the overall environmental fate of the compound. The central challenge lies in the inherent stability of the N-alkylated imidazolium ring, which appears to resist common enzymatic degradation pathways.[7] Consequently, modifications to the side chains and the choice of anion are the primary strategies for enhancing biodegradability.

The Cation's Alkyl Side Chain: A Double-Edged Sword

The length of the alkyl chain(s) attached to the imidazolium core is a critical determinant of biodegradability.

• The General Trend: Increasing the alkyl chain length on the cation generally leads to higher biodegradability.[8] For instance, imidazolium-based ILs with side chains of six or more carbons have been shown to be partially degraded by microbial consortia in activated sludge.[8] This is often attributed to increased lipophilicity, which may facilitate faster absorption through the cell membranes of microorganisms.[9]

• The "Cutoff Effect": This trend does not continue indefinitely. As the alkyl chain becomes excessively long, the IL's antimicrobial activity and overall toxicity can increase sharply.[9][10] This heightened toxicity can inhibit the very microorganisms responsible for biodegradation, leading to a decrease in observed mineralization.[9] Therefore, an optimal chain length exists that balances bioavailability with minimal microbial inhibition. Studies have shown that toxicity tends to increase with the length of the side chain (from C1 to C8), while the anion has a comparatively minor effect on toxicity.[10][11]

Incorporating "Breaking Points": The Role of Functional Groups

To overcome the recalcitrance of the dialkylimidazolium cation, functional groups that are susceptible to enzymatic cleavage can be incorporated into the alkyl side chains.

• Ester Functionality: The introduction of an ester group into the side chain is one of the most effective strategies for dramatically increasing biodegradability.[12][13] This creates a "weak link" that can be readily hydrolyzed by microbial esterases, breaking the molecule into smaller, more easily metabolized fragments. An IL with an ester linkage in the cation and a saccharin-derived anion was classified as 'readily biodegradable', achieving 61% mineralization.[9]

• Other Functional Groups: The inclusion of other groups has been explored with varied success.

  • Phenyl Groups: While phenyl rings can sometimes provide a site for oxygenase enzymes to attack, their placement is critical. Attaching a benzyl group directly to the imidazolium nitrogen resulted in poor biodegradability (<5%).[9]

  • Unsaturated Groups: Incorporating allyl or vinyl groups, with the rationale that they might be susceptible to redox enzymes, did not significantly improve biodegradability.[9]

The Anion's Contribution: More Than a Counterpart

While toxicity is primarily driven by the cation, the anion plays a crucial role in the overall biodegradability of the IL.[5][14]

• Biodegradable Anions: Pairing a recalcitrant cation with a readily biodegradable anion can significantly improve the total mineralization percentage. Alkyl sulfates are excellent candidates, with biodegradability increasing with the length of the anion's alkyl chain.[9] For example, for 1-butyl-3-methylimidazolium ([bmim]) based ILs, increasing the anion's alkyl sulfate chain from hexyl to dodecyl increased the biodegradability from 34% to 58%.[9]

• Poorly Biodegradable Anions: Conversely, anions like lactate and phosphate, when paired with the common [bmim] cation, have shown poor biodegradability (17% and 5%, respectively).[9] The structure of the anion can influence the toxicity of the IL, with the toxicity of three tested 1-octyl-3-methylimidazolium ILs decreasing in the order: [Omim]BF4 > [Omim]Br > [Omim]Cl.[14]

The interplay between these structural elements is visually summarized in the diagram below.

Caption: Key structural factors influencing the biodegradability and toxicity of imidazolium ILs.

Quantifying Environmental Fate: Standardized Testing Protocols

To ensure data comparability and regulatory acceptance, the biodegradability of ILs is assessed using standardized methods, primarily those developed by the Organisation for Economic Co-operation and Development (OECD).[15] The OECD 301 series of tests evaluates "ready biodegradability," which is the potential for a substance to undergo rapid and ultimate degradation in an aerobic aqueous environment.[15][16] A pass level, typically >60% degradation within a 10-day window of a 28-day period, indicates that the substance is not expected to persist in the environment.[16]

Overview of Common OECD 301 Tests

Several OECD 301 tests are available, the choice of which depends on the properties of the test substance.[16][17]

Test Method	Principle	Measured Parameter	Suitable For
OECD 301B	CO₂ Evolution Test	CO₂ Production	Non-volatile, insoluble substances
OECD 301D	Closed Bottle Test	Dissolved Oxygen Depletion	Soluble, volatile, and absorbing substances
OECD 301F	Manometric Respirometry Test	Oxygen Consumption	Soluble, poorly soluble, and non-volatile materials
ISO 14593 / OECD 310	CO₂ Headspace Test	CO₂ in Headspace	Allows for higher test concentrations

Experimental Protocol: OECD 301D (Closed Bottle Test)

This protocol provides a detailed workflow for assessing the ready biodegradability of a water-soluble imidazolium-based IL. The causality behind each step is explained to ensure a self-validating experimental design.

Objective: To determine the percentage of biodegradation by measuring the consumption of dissolved oxygen over 28 days.[16]

Core Principle: A known concentration of the IL is incubated in a sealed, completely filled bottle with a microbial inoculum in a mineral medium. The depletion of dissolved oxygen is measured periodically and is expressed as a percentage of the theoretical oxygen demand (ThOD).[16]

Step-by-Step Methodology:

• Preparation of Mineral Medium:

  • Action: Prepare a buffered mineral medium according to OECD 301 guidelines. This involves dissolving specific amounts of salts (e.g., potassium and sodium phosphates, ammonium chloride, calcium chloride, magnesium sulfate, and iron(III) chloride) in high-purity water.[18]

  • Causality: The medium provides essential inorganic nutrients and buffering capacity to support microbial growth and activity without providing an additional carbon source. The pH is maintained near neutral (pH 7.2) for optimal microbial health.[18]

• Inoculum Preparation:

  • Action: Obtain inoculum from a source with a diverse microbial population, typically the effluent from a domestic wastewater treatment plant. Allow it to settle, and use the supernatant.

  • Causality: This ensures a rich, adapted microbial community capable of degrading a wide range of organic substances. The diversity increases the probability of containing organisms with the necessary metabolic pathways.

• Test Substance and Control Preparation:

  • Action: Prepare a stock solution of the test IL. The final concentration in the test bottles should be low (typically 2 mg/L) to ensure oxygen is not the limiting factor and to minimize potential toxic effects.

  • Causality: Low concentrations prevent the test from being inhibited by the substance's toxicity. The oxygen demand should not exceed the available dissolved oxygen (~9 mg/L at STP).

• Experimental Setup (in triplicate):

  • Test Bottles: Add mineral medium, inoculum, and the test IL to BOD bottles.

  • Positive Control: Prepare bottles with a readily biodegradable reference substance (e.g., sodium dodecyl sulfate or sodium benzoate).[9]

    • Causality: This is a critical validation step. Degradation of the reference substance confirms the viability and activity of the microbial inoculum. If the positive control fails, the test is invalid.

  • Inoculum Blank (Negative Control): Prepare bottles containing only the mineral medium and inoculum.

    • Causality: This measures the endogenous respiration of the inoculum itself. The oxygen consumed in the blank is subtracted from the test bottles to determine the net oxygen consumption due to IL degradation.

  • Abiotic Control (optional but recommended): Prepare bottles with the test IL and medium, but without inoculum, or with a microbial inhibitor (e.g., HgCl₂).[18]

    • Causality: This accounts for any non-biological oxygen demand (i.e., chemical oxidation) of the test substance, ensuring that the measured oxygen depletion is due to biological activity.

• Incubation and Measurement:

  • Action: Fill all bottles completely, ensuring no headspace. Seal and incubate in the dark at 20 ± 1 °C for 28 days. Measure the dissolved oxygen concentration in replicate bottles at set time points (e.g., Day 0, 7, 14, 21, 28).

  • Causality: Incubation in the dark prevents the growth of photosynthetic organisms that would produce oxygen. A constant temperature ensures consistent microbial metabolic rates.

• Data Analysis:

  • Action: Calculate the percentage of biodegradation (%D) at each time point using the formula: %D = [(BODt - BODb) / ThOD] * 100 Where:

    • BODt = Oxygen consumption in the test bottle (mg O₂/L)

    • BODb = Mean oxygen consumption in the inoculum blank (mg O₂/L)

    • ThOD = Theoretical Oxygen Demand of the test substance (mg O₂/mg substance)

  • Causality: This calculation normalizes the oxygen consumed against the theoretical maximum required for complete mineralization to CO₂ and H₂O, providing a direct measure of biodegradation.

The following diagram illustrates this experimental workflow.

Caption: Workflow for the OECD 301D Closed Bottle biodegradability test.

Degradation Mechanisms: Unraveling the Metabolic Puzzle

The complete mineralization of imidazolium-based ILs is a multi-step process. While full metabolic pathways are still an active area of research, a general sequence can be proposed based on structure-activity relationships.

• Initial Attack on Side Chains: For ILs with long alkyl chains, the initial step is believed to be the terminal or sub-terminal oxidation of the alkyl group by microbial oxygenases. This is analogous to the well-understood degradation of long-chain alkanes.

• Cleavage of Functional Groups: If present, ester or ether linkages in the side chain are susceptible to hydrolysis, breaking the cation into smaller, more manageable molecules for microbes.

• Metabolism of Fragments: The resulting fragments (e.g., alcohols, carboxylic acids) can then enter central metabolic pathways, such as the beta-oxidation cycle, to be further broken down.

• Recalcitrance of the Imidazolium Ring: The core imidazolium ring itself is highly stable and generally resistant to microbial degradation.[7] This is why many imidazolium ILs are only partially mineralized, with the side chains being consumed while the heterocyclic core persists or degrades very slowly.[8]

In addition to biological processes, advanced oxidation processes (AOPs) like Fenton oxidation have proven effective at degrading imidazolium-based ILs in aqueous solutions, achieving complete removal under optimized conditions.[19] These chemical methods can cleave the stable imidazolium ring, offering a potential remediation strategy.[20]

Caption: Proposed biological and chemical degradation pathways for an imidazolium IL.

Data Summary: Biodegradability of Representative Imidazolium ILs

The following table summarizes biodegradation data for several 1-alkyl-3-methylimidazolium ILs, illustrating the principles discussed above. Data is primarily from the CO₂ Headspace Test (ISO 14593).[9]

Cation	Anion	Alkyl Chain (Cation)	Alkyl Chain (Anion)	% Biodegradation (28 days)	Classification
[bmim]	Chloride	C4	-	< 5%	Not Biodegradable
[bmim]	Hexyl Sulfate	C4	C6	34%	Partially Biodegradable
[bmim]	Octyl Sulfate	C4	C8	40%	Partially Biodegradable
[bmim]	Dodecyl Sulfate	C4	C12	58%	Partially Biodegradable
[hmim]	Hexyl Sulfate	C6	C6	30%	Partially Biodegradable
[hmim]	Octyl Sulfate	C6	C8	38%	Partially Biodegradable
[hmim]	Dodecyl Sulfate	C6	C12	49%	Partially Biodegradable
['ester'-mim]	Octyl Sulfate	C2-ester	C8	72%	Readily Biodegradable
['ester'-mim]	Saccharinate	C2-ester	-	61%	Readily Biodegradable

[bmim] = 1-butyl-3-methylimidazolium; [hmim] = 1-hexyl-3-methylimidazolium; ['ester'-mim] = imidazolium cation with an ester group in the side chain.

Conclusion and Future Outlook

The environmental impact of imidazolium-based ionic liquids is a critical consideration that must be addressed at the molecular design stage. The evidence clearly indicates that simple 1,3-dialkylimidazolium salts are environmentally persistent. To align with the principles of green chemistry, future IL design must proactively incorporate features that promote biodegradability.

The most promising strategy remains the introduction of metabolically labile functional groups, such as esters, into the cation side chains, paired with biodegradable anions like long-chain alkyl sulfates. This dual approach tackles the recalcitrance of both constituent ions. Continued research should focus on elucidating the specific microbial consortia and enzymatic pathways responsible for IL degradation to enable more targeted and efficient molecular design. By integrating principles of toxicology and biodegradability into the development process, the full potential of ionic liquids as truly sustainable chemical technologies can be realized.

References

• Domínguez, C. M., et al. (2017). Kinetics of imidazolium-based ionic liquids degradation in aqueous solution by Fenton oxidation. Environmental Science and Pollution Research, 24(33), 26037-26046. Available at: [Link]

• Harjani, J. R., et al. (2009). Further investigation of the biodegradability of imidazolium ionic liquids. Green Chemistry, 11(6), 821-829. Available at: [Link]

• Egorova, K. S., et al. (2017). Ionic Liquids—A Review of Their Toxicity to Living Organisms. International Journal of Molecular Sciences, 18(9), 1974. Available at: [Link]

• Docherty, K. M., & Kulpa Jr, C. F. (2007). Biodegradability of imidazole structures. ResearchGate. Available at: [Link]

• Bernot, R. J., et al. (2005). Acute and Chronic Toxicity of Imidazolium-Based Ionic Liquids on Daphnia Magna. Environmental Toxicology and Chemistry, 24(1), 87-92. Available at: [Link]

• Cvjetko Bubalo, M., et al. (2014). Ionic Liquids Toxicity—Benefits and Threats. Ionic Liquids: Theory, Properties, New Approaches. Available at: [Link]

• Harjani, J. R., et al. (2009). Further investigation of the biodegradability of imidazolium ionic liquids. Organic & Biomolecular Chemistry, 7(9), 1886-1892. Available at: [Link]

• Liwarska-Bizukojc, E., & Gendaszewska, D. (2023). Role of Fungi in Biodegradation of Imidazolium Ionic Liquids by Activated Sewage Sludge. International Journal of Molecular Sciences, 24(3), 2617. Available at: [Link]

• Zhu, L., et al. (2021). New insight into the negative impact of imidazolium-based ionic liquid [C10mim]Cl on Hela cells: From membrane damage to biochemical alterations. Science of The Total Environment, 752, 141838. Available at: [Link]

• Romero, A., et al. (2008). Toxicity and biodegradability of imidazolium ionic liquids. Journal of Hazardous Materials, 151(1), 268-273. Available at: [Link]

• Liu, T., et al. (2016). Biochemical toxicity and DNA damage of imidazolium-based ionic liquid with different anions in soil on Vicia faba seedlings. Chemosphere, 144, 1536-1543. Available at: [Link]

• Romero, A., et al. (2008). Toxicity and biodegradability of imidazolium ionic liquids. ResearchGate. Available at: [Link]

• Docherty, K. M., & Kulpa Jr, C. F. (2007). Biodegradability of imidazolium and pyridinium ionic liquids by an activated sludge microbial community. Biodegradation, 18(4), 481-493. Available at: [Link]

• Frizzo, C. P., et al. (2022). Recent Advances in Imidazolium-Based Dicationic Ionic Liquids as Organocatalysts: A Mini-Review. Catalysts, 12(2), 133. Available at: [Link]

• Climent, M. J., et al. (2023). Imidazolium based ionic liquid-phase green catalytic reactions. Green Chemistry, 25(10), 3743-3811. Available at: [Link]

• Lin, C-H., et al. (2024). Radiation-Induced Synthesis of Asymmetric Porous PVDF-g-PIL Membranes via β-Cyclodextrin Leaching for Vanadium Redox Flow Battery. Membranes, 14(2), 39. Available at: [Link]

• Markiewicz, M., et al. (2017). Mobility and biodegradability of an imidazolium based ionic liquid in soil and soil amended with waste sewage sludge. Environmental Science: Processes & Impacts, 19(2), 221-229. Available at: [Link]

• Yan, Z., et al. (2014). Degradation of imidazolium-based ionic liquids in aqueous solution using plasma electrolysis. Journal of Hazardous Materials, 265, 140-147. Available at: [Link]

• Jordan, A., & Gathergood, N. (2015). OECD testing guidelines no. 301. ResearchGate. Available at: [Link]

• OECD. (1971). Recommendation of the Council of the Determination of the Biodegradability of Anionic Synthetic Surface Active Agents. OECD Legal Instruments. Available at: [Link]

• Kowalczyk, A., et al. (2015). Toward the future of OECD/ISO biodegradability testing-new approaches and developments. Reviews in Environmental Science and Bio/Technology, 14(3), 315-319. Available at: [Link]

• Jacquemin, J., et al. (2007). The Presence of Functional Groups Key for Biodegradation in Ionic Liquids: Effect on Gas Solubility. Journal of Chemical & Engineering Data, 52(6), 2204-2211. Available at: [Link]

• Stolte, S., & Arning, J. (2024). Ready biodegradability data of ionic liquids, OECD 301D (Closed Bottle Test), V1. Zenodo. Available at: [Link]

• Aropha. (n.d.). Types of OECD 301 Biodegradation Tests. Aropha. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Imidazolium based ionic liquid-phase green catalytic reactions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Ionic Liquids—A Review of Their Toxicity to Living Organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. New insight into the negative impact of imidazolium-based ionic liquid [C10mim]Cl on Hela cells: From membrane damage to biochemical alterations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Ionic Liquids Toxicity—Benefits and Threats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Toxicity and biodegradability of imidazolium ionic liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Further investigation of the biodegradability of imidazolium ionic liquids [ouci.dntb.gov.ua]
• 13. researchgate.net [researchgate.net]
• 14. Biochemical toxicity and DNA damage of imidazolium-based ionic liquid with different anions in soil on Vicia faba seedlings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Toward the future of OECD/ISO biodegradability testing-new approaches and developments - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Types of OECD 301 Biodegradation Tests - Aropha [aropha.com]
• 17. researchgate.net [researchgate.net]
• 18. legalinstruments.oecd.org [legalinstruments.oecd.org]
• 19. Kinetics of imidazolium-based ionic liquids degradation in aqueous solution by Fenton oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Degradation of imidazolium-based ionic liquids in aqueous solution using plasma electrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]

synthesis of 1-ethylimidazolium chloride from 1-ethylimidazole

Technical Guide: Synthesis of 1-Ethylimidazolium Chloride ( )

Executive Summary & Strategic Distinction

Target Compound: 1-Ethylimidazolium Chloride (Protic Ionic Liquid - PIL) CAS Registry Number: 81505-35-3 Precursor: 1-Ethylimidazole[1]

Critical Distinction: This guide details the synthesis of the Protic Ionic Liquid (PIL) 1-ethylimidazolium chloride (

), formed by the protonation of 1-ethylimidazole.

• Do NOT confuse this with: 1-ethyl-3-methylimidazolium chloride ([EMIM]Cl), a dialkyl aprotic ionic liquid.

• Why it matters:

  possesses an acidic N-H proton, making it a potent hydrogen-bond donor and Brønsted acid catalyst, whereas [EMIM]Cl is a neutral solvent. Using the wrong salt will catastrophically alter reaction outcomes in drug formulation or catalysis.

Reaction Mechanism & Thermodynamics

The synthesis is a direct neutralization reaction (protonation) where the lone pair on the N3 nitrogen of the imidazole ring attacks the acidic proton of hydrogen chloride.

Reaction Equation:

Thermodynamic Profile:

• Exothermic: The bond formation releases significant heat (

  ).

• Kinetics: Rapid. The rate is limited by mass transfer (mixing efficiency) and heat removal.

• Phase Change: The product is typically a hygroscopic solid at room temperature (Melting Point

  50–60 °C, dependent on purity and water content).

Mechanistic Diagram (DOT)

Caption: Mechanistic flow of the protonation reaction converting the neutral precursor to the protic ionic liquid.

Experimental Protocol: The Anhydrous Gas Route (Gold Standard)

Objective: Synthesize high-purity

suitable for pharmaceutical applications (catalysis or solvates). Rationale: Using anhydrous HCl gas avoids the introduction of water, which is notoriously difficult to remove from the hygroscopic product and suppresses the melting point.

Materials & Equipment

Component	Specification	Role
1-Ethylimidazole	>98% Purity, redistilled	Precursor Base
HCl Gas	Anhydrous, cylinder	Proton Source
Dichloromethane (DCM)	Anhydrous (dried over )	Reaction Solvent (Heat sink)
Reaction Vessel	3-Neck Round Bottom Flask	Containment
Gas Bubbler	Glass frit	Dispersion of HCl
Inert Gas	Nitrogen or Argon	Moisture exclusion

Step-by-Step Methodology

• System Preparation (Dehydration):

  • Flame-dry a 3-neck round bottom flask under vacuum.

  • Backfill with dry Nitrogen (

    ).

  • Equip with a magnetic stir bar, a gas inlet tube (subsurface), and a gas outlet leading to a NaOH scrubber (to neutralize excess HCl).

• Solvation & Cooling:

  • Charge the flask with 1-Ethylimidazole (e.g., 0.1 mol).

  • Add anhydrous DCM (approx. 5 mL per gram of imidazole). Note: DCM is chosen because the product often precipitates out or forms a separate phase, and it has a low boiling point for easy removal.

  • Cool the system to 0 °C using an ice/water bath. Causality: Cooling controls the exotherm, preventing thermal degradation (discoloration) of the imidazole ring.

• Protonation (The Critical Step):

  • Slowly bubble anhydrous HCl gas into the solution with vigorous stirring.

  • Observation: A white precipitate or a heavy lower phase (ionic liquid) will begin to form.

  • Endpoint: Continue bubbling until the solution is saturated (fumes of HCl observed at the outlet) or monitor pH (wetted stick at outlet turns red).

• Isolation:

  • Stop HCl flow and purge with

    for 15 minutes to remove unreacted dissolved HCl.

  • Decant or filter the supernatant (DCM).

  • Wash the solid/oil residue with cold anhydrous ethyl acetate or diethyl ether (removes unreacted starting material).

• Purification & Drying:

  • Recrystallization: If solid, recrystallize from a mixture of Acetonitrile/Ethyl Acetate.

  • Vacuum Drying: Place the product in a vacuum oven at 50 °C for 24 hours (use a

    trap).

  • Self-Validation Check: The final product must be a white crystalline solid or a clear, colorless supercooled liquid. Yellowing indicates oxidation or impurities.

Alternative Protocol: The Aqueous Route (Accessible)

Context: For labs lacking HCl gas cylinders. Risk: High water content requires rigorous azeotropic distillation.

• Dissolution: Dissolve 1-ethylimidazole in a small amount of water.[2]

• Neutralization: Add concentrated HCl (37% aq) dropwise at 0 °C until pH reaches ~2-3 (slight excess acid).

• Water Removal (Critical):

  • Rotary evaporate the bulk water at 60 °C.

  • Azeotropic Distillation: Add Toluene or Benzene to the residue and rotary evaporate again. Repeat 3x. This "pulls" the bound water out of the ionic lattice.

• Final Drying: High vacuum line (< 0.1 mbar) at 60 °C for 48 hours.

Quality Control & Characterization

To ensure the synthesized material is valid for drug development, it must pass the following checks.

A. Nuclear Magnetic Resonance ( -NMR)

The diagnostic signal is the acidic proton on the nitrogen.

• Solvent: DMSO-

  (Avoid as it exchanges with the acidic proton, erasing the signal).

• Target Signal: A broad singlet typically between

  11.0 – 14.0 ppm (N-H ).

• Integration: The N-H proton should integrate 1:1 with the C2-H proton (

  ~9-10 ppm).

B. Water Content (Karl Fischer Titration)[5]

• Limit: < 500 ppm (0.05%) for sensitive catalytic applications.

• Impact: Water acts as a competitive nucleophile and lowers the viscosity and melting point.

C. Troubleshooting Matrix

Observation	Root Cause	Corrective Action
Yellow/Brown Color	Oxidation during synthesis or high temp.	Recrystallize from Acetonitrile; Ensure atmosphere next time.
Liquid at RT	Supercooling or Excess Water.	Dry under high vacuum with ; Scratch glass to induce nucleation.
Acidic Smell	Excess HCl trapped in lattice.	High vacuum drying at 60 °C; Wash with dry ether.

Workflow Visualization

The following diagram illustrates the "Gold Standard" anhydrous workflow.

Caption: Step-by-step workflow for the anhydrous synthesis of 1-ethylimidazolium chloride.

References

• Synthesis and Properties of Protic Ionic Liquids: Greaves, T. L., & Drummond, C. J. (2008). Protic Ionic Liquids: Properties and Applications. Chemical Reviews, 108(8), 3004–3052.

• Characterization Standards (NMR/Impurities): Burrell, A. K., Del Sesto, R. E., Baker, S. N., McCleskey, T. M., & Baker, G. A. (2007). The large scale synthesis of pure imidazolium and pyrrolidinium ionic liquids. Green Chemistry, 9(5), 449-454.

• Hygroscopicity and Handling: Seddon, K. R., Stark, A., & Torres, M. J. (2000). Influence of chloride, water, and organic solvents on the physical properties of ionic liquids. Pure and Applied Chemistry, 72(12), 2275–2287.

• Commercial Reference & CAS Verification: RoCo Global. (n.d.). 1-Ethylimidazolium chloride Technical Data Sheet.

Sources

• 1. 1-Ethyl-3-methylimidazolium chloride - Wikipedia [en.wikipedia.org]
• 2. US7763186B2 - Preparation and purification of ionic liquids and precursors - Google Patents [patents.google.com]

Protocols & Analytical Methods

Technical Application Note: Cellulose Dissolution Using 1-Ethyl-3-methylimidazolium Chloride ([EMIM]Cl)

Executive Summary

This guide details the use of 1-Ethyl-3-methylimidazolium chloride ([EMIM]Cl) as a non-derivatizing solvent for cellulose. Unlike the Viscose or Lyocell processes, [EMIM]Cl dissolves cellulose physically by disrupting the intermolecular hydrogen bonding network without chemical modification. This protocol is designed for researchers in drug delivery and material science, focusing on the fabrication of hydrogels, aerogels, and excipient scaffolds.

⚠️ Critical Nomenclature Warning

Do not confuse [EMIM]Cl with 1-ethylimidazolium chloride ([Eim]Cl).

• [EMIM]Cl (CAS: 65039-09-0): The industry-standard aprotic ionic liquid described in this guide. It possesses a methyl group on the N3 position, preventing cation-anion hydrogen bonding and leaving the chloride free to dissolve cellulose.

• [Eim]Cl (Protic salt): Lacks the methyl group. The chloride anion is often hydrogen-bonded to the cation's N-H proton, significantly reducing its ability to dissolve cellulose. Using [Eim]Cl will likely result in experimental failure.

Chemical Identity & Mechanism[1][2]

The Solvent System

[EMIM]Cl is a room-temperature ionic liquid (RTIL) that is actually a solid at room temperature (Melting Point: ~77–80°C). It must be heated to its molten state to function as a solvent.

Parameter	Specification
Chemical Name	1-Ethyl-3-methylimidazolium chloride
Abbreviation	[EMIM]Cl or [C2mim]Cl
CAS Number	65039-09-0
Melting Point	77–85°C (Dependent on moisture content)
Hygroscopicity	Extreme (Absorbs atmospheric water rapidly)
Cellulose Solubility	Up to 10-25 wt% (depending on DP of cellulose)

Dissolution Mechanism

The dissolution is driven by the chloride anion's high basicity . Cellulose is insoluble in water and most organics due to a tight network of intra- and intermolecular hydrogen bonds.

• Attack: The free chloride ions (

  ) act as strong hydrogen bond acceptors.

• Disruption: They penetrate the cellulose matrix and form new H-bonds with the hydroxyl protons of the glucose units (

  ).

• Separation: This interaction breaks the native

  network, allowing the polymer chains to separate and dissolve into the ionic liquid matrix.

Figure 1: The chloride anion acts as a "wedge," replacing inter-chain hydrogen bonds with Cellulose-Cl interactions.

Pre-Experimental Validation (Self-Validating System)

Before attempting dissolution, you must validate your materials. Failure here is the #1 cause of poor results.

Water Content (The "Anti-Solvent" Effect)

Water molecules form strong hydration shells around chloride ions. Even 1-2% water content can neutralize the solvent power of [EMIM]Cl by sequestering the chloride ions.

• Requirement: [EMIM]Cl must be dried to <0.5% water content.

• Validation: If the [EMIM]Cl is liquid at room temperature, it is wet. It should be a white, crystalline solid.

Cellulose Degree of Polymerization (DP)

• Microcrystalline Cellulose (MCC): Dissolves rapidly (DP ~200-300).

• Cotton Linters/Pulp: Dissolves slower; requires lower concentration (DP >1000).

• Recommendation: Start with Avicel® PH-101 (MCC) for protocol optimization.

Detailed Experimental Protocol

Equipment Required[1][3][4]

• Oil bath or heating block (set to 100°C).

• Mechanical overhead stirrer (Magnetic stirring often fails due to high viscosity).

• Vacuum oven.[1]

• Inert gas line (Nitrogen/Argon) – Optional but recommended to prevent darkening.

Step 1: Pre-Treatment (Dehydration)

• Cellulose: Dry cellulose powder in a vacuum oven at 60°C for 12 hours.

• Ionic Liquid: Place solid [EMIM]Cl in the reaction vessel. Heat to 90°C under vacuum (or N2 flow) for 2-4 hours until fully molten and bubbling ceases (water evaporation).

Step 2: Dissolution Process[5]

• Melting: Ensure [EMIM]Cl is a clear, colorless melt at 90-100°C.

• Addition: Slowly add the pre-dried cellulose (start with 5 wt%) in small aliquots.

  • Caution: Adding all at once causes "clumping" (solvent-swollen exterior, dry interior) which takes hours to resolve.

• Agitation: Stir mechanically at approx. 200 RPM.

• Observation:

  • 0 min: Opaque suspension.

  • 30 min: Viscosity increases; suspension becomes translucent.

  • 60-120 min: Solution becomes optically clear (amber tint is normal; dark brown indicates degradation).

Step 3: Regeneration (The "Crash" Step)

To form hydrogels, fibers, or films:

• Anti-Solvent: Prepare a bath of deionized water (for hydrogels) or ethanol (for films).[1]

• Casting: Pour the hot, viscous cellulose/[EMIM]Cl solution into a mold or extrude it.

• Exchange: Submerge in the anti-solvent. The [EMIM]Cl will diffuse out, and cellulose will recrystallize (as Cellulose II polymorph).

• Washing: Wash with water until the conductivity of the wash water matches the baseline (indicating all ionic liquid is removed).

Figure 2: Operational workflow for cellulose processing. Note the recycling loop for economic viability.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Cloudy Solution	Incomplete dissolution or Water contamination.	Dry IL longer under vacuum. Check temperature (must be >85°C).
Dark Brown/Black Color	Thermal degradation (Caramelization).	Reduce temp to 90°C. Use Nitrogen blanket. Reduce dissolution time.[2]
High Viscosity	High Cellulose concentration or high DP.	Use a co-solvent (e.g., DMSO added after dissolution) or reduce load to 3-5 wt%.
Clumping	Rapid addition of cellulose.	Add cellulose slowly to the vortex of the stirring liquid.

Applications in Drug Development

Drug Delivery Scaffolds (Aerogels)

Once dissolved, the cellulose solution can be cast into beads or monoliths.

• Protocol: Regenerate in water

  Solvent exchange to ethanol Supercritical drying.

• Result: High surface area aerogels suitable for loading API (Active Pharmaceutical Ingredients).

Composite Hydrogels

[EMIM]Cl allows the co-dissolution of cellulose with other polymers (e.g., silk fibroin, wool keratin) or drugs that are insoluble in water but soluble in ILs.

• Note: Ensure the API is stable at 90°C before mixing into the hot solution.

References

• Seminal Work on Dissolution: Swatloski, R. P., Spear, S. K., Holbrey, J. D., & Rogers, R. D. (2002).[3] Dissolution of Cellose with Ionic Liquids.[1][4][5][2][3][6][7][8][9] Journal of the American Chemical Society, 124(18), 4974–4975. Link

• Regeneration Mechanism: Zhang, H., Wu, J., Zhang, J., & He, J. (2005). 1-Allyl-3-methylimidazolium chloride room temperature ionic liquid: A new and powerful non-derivatizing solvent for cellulose. Macromolecules, 38(20), 8272–8277. Link

• Toxicity & Safety: Hayes, R., Warr, G. G., & Atkin, R. (2015). Structure and Nanostructure in Ionic Liquids. Chemical Reviews, 115(13), 6357–6426. Link

• Detailed Protocols: Liebert, T. (2010). Cellulose Solvents – Remarkable History, Bright Future. ACS Symposium Series, Ch 1. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. www2.scut.edu.cn [www2.scut.edu.cn]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Easy and Efficient Recovery of EMIMCl from Cellulose Solutions by Addition of Acetic Acid and the Transition from the Original Ionic Liquid to an Eutectic Mixture - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. encyclopedia.pub [encyclopedia.pub]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

Application Note: Biomass Fractionation &amp; Pretreatment using Protic 1-Ethylimidazolium Chloride ([HC2im]Cl)

Executive Summary

This guide details the application of 1-ethylimidazolium chloride ([HC2im]Cl) , a Protic Ionic Liquid (PIL), for the pretreatment of lignocellulosic biomass. Unlike its widely used aprotic counterpart, 1-ethyl-3-methylimidazolium chloride ([Emim][Cl]), [HC2im]Cl possesses an acidic proton on the nitrogen atom. This structural difference confers two distinct industrial advantages:

• Lower Cost: Synthesis requires a simple acid-base neutralization rather than expensive quaternization.

• Recyclability via Distillation: [HC2im]Cl can often be recovered by vacuum distillation or thermal dissociation, overcoming the "accumulation of impurities" bottleneck common in aprotic IL recycling.

This protocol focuses on the fractionation of softwood (e.g., Pinus radiata) and agricultural residues to enhance enzymatic saccharification yields.

Chemical Identity & Properties

It is critical to distinguish the requested chemical from similar ionic liquids.

Property	1-Ethylimidazolium Chloride (Target)	1-Ethyl-3-methylimidazolium Chloride (Common Reference)
Abbreviation	[HC2im]Cl or [Eim]Cl	[Emim][Cl]
Class	Protic Ionic Liquid (PIL)	Aprotic Ionic Liquid (AIL)
Structure	Mono-alkylated (Ethyl group only)	Di-alkylated (Ethyl and Methyl)
Key Feature	Acidic proton on N3; capable of H-bonding donation.	No acidic proton on ring nitrogens.
Primary Utility	Lignin extraction, Cellulose swelling, Distillable recycling.	Cellulose dissolution, non-volatile recycling.

Mechanism of Action

The efficacy of [HC2im]Cl lies in its dual-action mechanism. While the chloride anion disrupts the intermolecular hydrogen bonding network of cellulose (similar to [Emim][Cl]), the cation's acidic proton facilitates acid-catalyzed hydrolysis of the ether linkages in lignin and hemicellulose.

Visualization: Molecular Interaction & Deconstruction Pathway

Caption: Figure 1. Synergistic deconstruction mechanism where the chloride anion targets cellulose crystallinity while the protic cation aids in LCC bond cleavage.

Detailed Experimental Protocols

Synthesis of [HC2im]Cl (In-house Preparation)

Commercially available [HC2im]Cl can be expensive or impure. In-house synthesis is recommended for consistency.

Reagents: 1-Ethylimidazole (>98%), Hydrochloric acid (37% aq. or anhydrous gas), Acetonitrile (solvent).

• Reactor Setup: Equip a 3-neck round-bottom flask with a reflux condenser, a dropping funnel, and a nitrogen inlet. Place in an ice bath (0°C).

• Neutralization:

  • Dissolve 1-ethylimidazole (0.5 mol) in Acetonitrile (150 mL).

  • Option A (Aqueous): Dropwise add stoichiometric HCl (37%) while stirring vigorously. Maintain temp < 10°C to prevent discoloration.

  • Option B (Anhydrous - Preferred): Bubble dry HCl gas through the solution until saturation/neutralization (monitor pH).

• Crystallization: Remove solvent via rotary evaporation. The resulting oil/solid is [HC2im]Cl.

• Purification (Critical): Recrystallize from an acetonitrile/ethyl acetate mixture or dry under high vacuum (0.1 mbar) at 60°C for 24 hours to remove all water.

  • QC Point: Water content must be < 0.5% (Karl Fischer titration) for effective cellulose interaction.

Biomass Pretreatment Workflow[1]

Substrate: Softwood chips (e.g., Pine) or Wheat Straw, milled to < 1mm (20-80 mesh).

• Drying: Dry biomass at 105°C overnight. Moisture acts as an anti-solvent and must be minimized.

• Loading: Combine [HC2im]Cl and biomass in a pressure tube or glass reactor.

  • Ratio: 10:1 to 20:1 (Ionic Liquid : Biomass w/w).

  • Note: [HC2im]Cl is solid at RT. Heat to 80°C to melt before adding biomass.

• Cooking (Pretreatment):

  • Temperature: 120°C (Optimal balance between viscosity reduction and degradation).

  • Time: 2 to 4 hours.

  • Agitation: Magnetic stirring at 300-500 rpm.

  • Observation: The mixture will darken as lignin dissolves.

• Recovery & Fractionation:

  • Add Anti-solvent: Warm deionized water or Ethanol/Water (1:1) at a 3:1 ratio to the IL mixture.

  • Precipitation: Cellulose/hemicellulose rich pulp will precipitate. Lignin remains in the supernatant (if ethanol is used) or precipitates as a separate fine colloid depending on pH.

• Separation: Centrifuge at 4000 rpm for 15 mins.

• Washing: Wash the solid pellet 3x with water to remove residual IL.

  • Validation: Check wash water conductivity.[1] It should approach that of DI water.

Enzymatic Hydrolysis (Validation Assay)

• Buffer: Sodium citrate buffer (50 mM, pH 4.8).

• Enzyme: Cellulase cocktail (e.g., Cellic CTec2) at 15-20 FPU/g glucan.

• Incubation: 50°C, 150 rpm, 72 hours.

• Analysis: HPLC (Refractive Index detector) for Glucose and Xylose quantification.

Recovery of [HC2im]Cl (The Protic Advantage)

Unlike aprotic ILs, [HC2im]Cl can be recovered via distillation, separating it from high-boiling lignin residues.

Protocol:

• Collect the supernatant (IL + Water + Soluble Lignin/Sugars) from Step 4.2.

• Evaporation: Remove water/ethanol via rotary evaporation.

• Vacuum Distillation:

  • Setup: Short-path distillation or Kugelrohr.

  • Conditions: High Vacuum (< 0.1 mbar), Temp > 160°C (Decomposition/boiling point dependent).

  • Mechanism:[2] [HC2im]Cl dissociates into 1-ethylimidazole and HCl gas, distills over, and recombines in the condenser.

  • Yield: Typically >80% recovery with high purity, leaving lignin "tar" in the boiling flask.

Data & Performance Comparison

The following table contrasts the performance of Protic [HC2im]Cl against the industry standard Aprotic [Emim][OAc] and untreated biomass.

Parameter	Untreated Pine	[HC2im]Cl Pretreated	[Emim][OAc] Pretreated
Delignification (%)	0%	45 - 60%	30 - 50%
Glucan Conversion (72h)	< 5%	75 - 85%	85 - 95%
Cellulose Crystallinity (CrI)	~65%	~30% (Amorphous)	~20% (Amorphous)
IL Recovery Method	N/A	Distillation (High Purity)	Washing/Evap (Accumulates impurities)
Cost Estimation	Low	Medium	High

Note: While [Emim][OAc] yields slightly higher glucose conversion, [HC2im]Cl offers a superior economic lifecycle due to lower synthesis costs and distillability.

Process Workflow Diagram

Caption: Figure 2. Closed-loop processing workflow highlighting the unique distillation recovery step for [HC2im]Cl.

References

• Brandt, A., et al. (2019). Aprotic vs Protic Ionic Liquids for Lignocellulosic Biomass Pretreatment: Anion Effects, Enzymatic Hydrolysis, Solid-State NMR, Distillation, and Recycle.[3] ACS Sustainable Chemistry & Engineering.[3][4]

  • [Link]

• Gschwend, F. J. V., et al. (2018). Pretreatment of Lignocellulosic Biomass with Low-cost Ionic Liquids. JoVE (Journal of Visualized Experiments).

  • [Link]

• Hallett, J. P., & Welton, T. (2011).

  • [Link]

• Weigand, L., et al. (2017). The impact of ionic liquid pretreatment on the chemistry and enzymatic digestibility of woody biomass. Green Chemistry.

  • [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. kclpure.kcl.ac.uk [kclpure.kcl.ac.uk]
• 4. pubs.acs.org [pubs.acs.org]

The Pivotal Role of 1-Ethylimidazolium Chloride in Palladium-Catalyzed Cross-Coupling: Applications and Protocols for Heck and Suzuki Reactions

Introduction: Beyond a Simple Solvent

For researchers, scientists, and professionals in drug development, the optimization of carbon-carbon bond formation is a cornerstone of synthetic chemistry. The Heck and Suzuki coupling reactions, catalyzed by palladium, stand as two of the most powerful and versatile methods in this domain. While traditionally conducted in volatile organic solvents, the quest for greener, more efficient, and recyclable catalytic systems has led to the exploration of ionic liquids (ILs). Among these, 1-ethyl-3-methylimidazolium chloride, often abbreviated as [EMIM]Cl, has emerged as a medium of significant interest. This guide provides an in-depth exploration of the multifaceted role of [EMIM]Cl in these critical reactions, moving beyond its function as a mere solvent to its active participation in the catalytic cycle. We will delve into the mechanistic underpinnings of its efficacy and provide detailed, field-proven protocols for its application.

1-Ethylimidazolium chloride is a versatile ionic liquid with properties such as high thermal stability, low volatility, and good solubility for a range of organic and inorganic compounds.[1] Its structure, featuring a 1-ethylimidazolium cation and a chloride anion, allows it to engage in strong hydrogen-bonding, enhancing the solvation of polar and protic species.[2] These characteristics make it a compelling alternative to conventional solvents in catalytic applications.

Mechanistic Insights: The Active Roles of [EMIM]Cl in Catalysis

The effectiveness of 1-ethylimidazolium chloride in Heck and Suzuki reactions stems from its ability to play several crucial roles simultaneously: a stabilizing medium for the catalyst, a ligand precursor, and a promoter of catalytic activity.

Stabilization of Palladium Nanoparticles: A Catalyst Reservoir

In many palladium-catalyzed reactions, particularly those employing "ligand-free" conditions, the true catalytic species are often palladium nanoparticles (PdNPs).[3] These nanoparticles serve as a reservoir for soluble, catalytically active palladium species.[3] Imidazolium-based ionic liquids, including [EMIM]Cl, are exceptionally effective at stabilizing these nanoparticles, preventing their aggregation into inactive bulk palladium metal.[3] The ionic liquid forms a protective layer around the nanoparticles, ensuring a sustained release of the active catalyst throughout the reaction and enhancing the overall stability and lifespan of the catalytic system.[3]

In-Situ Formation of N-Heterocyclic Carbene (NHC) Ligands

A key feature of imidazolium salts is the acidic nature of the proton at the C2 position of the imidazolium ring. In the presence of a base, which is a standard component of both Heck and Suzuki reaction mixtures, this proton can be abstracted to form a highly nucleophilic N-heterocyclic carbene (NHC).[2][4]

This in-situ generated NHC can then coordinate to the palladium center, forming a palladium-NHC complex. These complexes are known to be highly active and stable catalysts for a variety of cross-coupling reactions.[4][5][6][7] The strong σ-donating properties of the NHC ligand enhance the electron density at the palladium center, which can facilitate the rate-determining oxidative addition step in the catalytic cycle.[8] This direct participation as a ligand precursor elevates [EMIM]Cl from a passive solvent to an active component of the catalytic system.[9]

The Influence of the Chloride Anion

The nature of the anion in an ionic liquid can significantly influence the outcome of a catalytic reaction. In the case of [EMIM]Cl, the chloride anion can act as a ligand for the palladium center. This can affect the solubility and stability of the palladium species in the ionic liquid. Furthermore, halide anions have been observed to have an accelerating effect on some Heck reactions.[10] The coordinating ability of the chloride can modulate the electronic properties and reactivity of the palladium catalyst throughout the catalytic cycle.

Visualizing the Catalytic Cycles

The following diagrams illustrate the generally accepted mechanisms for the Heck and Suzuki reactions, highlighting the points of interaction for the imidazolium-based ionic liquid, either as a stabilizing medium for Pd(0) nanoparticles or as an in-situ generated NHC ligand.

Caption: Heck Reaction Cycle with [EMIM]Cl Involvement.

Caption: Suzuki Reaction Cycle with [EMIM]Cl Involvement.

Performance and Comparative Data

While direct side-by-side comparisons for 1-ethylimidazolium chloride are not extensively documented, the general performance of imidazolium-based ionic liquids in Heck and Suzuki reactions is consistently high, often surpassing traditional organic solvents in terms of yield and catalyst stability.

Reaction	Aryl Halide	Coupling Partner	Catalyst System	Solvent	Yield (%)	Reference
Heck	Iodobenzene	Styrene	PdCl₂ / Et₃N	[bmim][PF₆]	>90%	[2]
Heck	Iodobenzene	Ethyl Acrylate	Pd(OAc)₂ / Na₂CO₃	Functionalized IL	92%	[11]
Heck	Aryl Chlorides	Styrenes	NHC-Pd(II)-Im / TBAB	N/A	Good to Excellent	[12]
Suzuki	Aryl Bromide	Phenylboronic Acid	Pd-NHC complex / NaOAc	Room Temp. IL	>85%
Suzuki	Aryl Sulfonates	Arylboronic Acids	NHC-Pd(II)-Im complex	N/A	Good to High	[5]
Suzuki	Aryl Chlorides	Arylboronic Acids	Pd(OAc)₂ / Imidazolium Salt	Dioxane	High	[6]

Note: This table presents representative data for imidazolium-based systems to illustrate general efficacy. [bmim] = 1-butyl-3-methylimidazolium, NHC-Pd(II)-Im = N-Heterocyclic Carbene-Palladium(II)-1-Methylimidazole, TBAB = Tetrabutylammonium bromide.

Detailed Application Protocols

The following protocols are generalized based on established procedures for Heck and Suzuki reactions in imidazolium-based ionic liquids.[2] Researchers should consider these as robust starting points, with optimization of temperature, reaction time, and catalyst loading potentially required for specific substrates.

Protocol 1: Heck-Mizoroki Reaction in [EMIM]Cl

Reaction: Coupling of an Aryl Halide with an Alkene.

Materials:

• 1-Ethyl-3-methylimidazolium chloride ([EMIM]Cl)

• Palladium(II) Acetate (Pd(OAc)₂) or Palladium(II) Chloride (PdCl₂)

• Aryl Halide (e.g., Iodobenzene, Bromobenzene)

• Alkene (e.g., Styrene, n-Butyl acrylate)

• Base (e.g., Triethylamine (Et₃N), Sodium Acetate (NaOAc), or Potassium Carbonate (K₂CO₃))

• Extraction Solvent (e.g., Diethyl ether or Hexane)

• Schlenk flask or similar reaction vessel

• Magnetic stirrer and heating mantle/oil bath

Procedure:

• Vessel Preparation: To a dry Schlenk flask equipped with a magnetic stir bar, add 1-ethyl-3-methylimidazolium chloride (typically 1-2 mL per mmol of aryl halide).

• Catalyst Addition: Add the palladium catalyst precursor (e.g., Pd(OAc)₂, 0.5-2 mol%).

• Reagent Addition: Add the aryl halide (1.0 mmol), the alkene (1.1-1.5 mmol), and the base (1.5-2.0 mmol).

• Reaction Conditions: Seal the flask and heat the mixture with vigorous stirring. A typical temperature range is 80-120°C. Monitor the reaction progress by TLC or GC-MS. Reaction times can vary from 1 to 24 hours depending on the reactivity of the substrates.

• Product Extraction: After the reaction is complete, cool the mixture to room temperature. Add an organic solvent such as diethyl ether or hexane (3 x 5 mL) to extract the product. The ionic liquid phase, containing the palladium catalyst, will form a separate layer.

• Isolation: Separate the organic layers, combine them, and wash with water to remove any residual ionic liquid. Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the product by column chromatography or recrystallization as needed.

• Catalyst Recycling: The remaining ionic liquid phase containing the palladium catalyst can be dried under vacuum to remove any residual extraction solvent and reused for subsequent reactions.[11] The activity of the recycled catalyst should be monitored over several cycles.[11]

Protocol 2: Suzuki-Miyaura Reaction in [EMIM]Cl

Reaction: Coupling of an Aryl Halide with an Arylboronic Acid.

Materials:

• 1-Ethyl-3-methylimidazolium chloride ([EMIM]Cl)

• Palladium(II) Acetate (Pd(OAc)₂) or a pre-formed Pd-NHC complex

• Aryl Halide (e.g., 4-Bromoanisole)

• Arylboronic Acid (e.g., Phenylboronic acid)

• Base (e.g., Potassium Carbonate (K₂CO₃), Cesium Carbonate (Cs₂CO₃), or Potassium Phosphate (K₃PO₄))

• Extraction Solvent (e.g., Toluene or Ethyl Acetate)

• Schlenk flask or similar reaction vessel

• Magnetic stirrer and heating mantle/oil bath

Procedure:

• Vessel Preparation: In a dry Schlenk flask under an inert atmosphere (e.g., Nitrogen or Argon), add 1-ethyl-3-methylimidazolium chloride (1-2 mL).

• Catalyst and Base Addition: Add the palladium catalyst (e.g., Pd(OAc)₂, 1-3 mol%) and the base (2.0-3.0 mmol).

• Reagent Addition: Add the arylboronic acid (1.2-1.5 mmol) followed by the aryl halide (1.0 mmol).

• Reaction Conditions: Seal the flask and heat the mixture to the desired temperature, typically between 80°C and 110°C, with vigorous stirring. Monitor the reaction by TLC or GC-MS.

• Work-up and Extraction: Upon completion, cool the reaction to room temperature. Add water and an organic extraction solvent (e.g., toluene). Stir the mixture and then allow the phases to separate.

• Isolation: Extract the aqueous phase with the organic solvent (3 x 10 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo.

• Purification: Purify the resulting biaryl product by flash chromatography or recrystallization.

• Catalyst Recycling: The ionic liquid phase can be recovered by removing water under reduced pressure and subsequently reused for further catalytic runs.

Conclusion and Future Outlook

1-Ethylimidazolium chloride offers a compelling platform for conducting Heck and Suzuki cross-coupling reactions with enhanced efficiency, stability, and recyclability. Its role transcends that of a simple solvent, actively participating in the catalytic cycle through the stabilization of palladium nanoparticles and the in-situ formation of highly active N-heterocyclic carbene ligands. The protocols provided herein offer a solid foundation for researchers to leverage the benefits of this ionic liquid in their synthetic endeavors. As the demand for sustainable chemical processes grows, the application of well-characterized and effective ionic liquids like [EMIM]Cl will undoubtedly become increasingly central to the fields of fine chemical synthesis and drug development.

References

• Wai, C. M., & Lee, C. (2002). Effect of Water on the Heck Reactions Catalyzed by Recyclable Palladium Chloride in Ionic Liquids Coupled with Supercritical CO2. American Chemical Society.
• Hiyka. (n.d.). 1-Ethylimidazolium Chloride, 98%.
• RoCo Global. (n.d.). 1-Ethylimidazolium chloride, >98%.
• Calò, V., Nacci, A., & Monopoli, A. (2010). The Heck Reaction in Ionic Liquids: Progress and Challenges. Molecules, 15(3), 2208-2234.
• Dupont, J., & Scholten, J. D. (2010). On the structural and surface properties of transition-metal nanoparticles in ionic liquids. Chemical Society Reviews, 39(5), 1780-1804.
• Xiao, L., et al. (2001). An Ionic Liquid-Coordinated Palladium Complex: A Highly Efficient and Recyclable Catalyst for the Heck Reaction. Organic Letters, 3(24), 3871-3874.
• Xu, L., Chen, W., & Xiao, J. (2000). Heck Reaction in Ionic Liquids and the in Situ Identification of N-Heterocyclic Carbene Complexes of Palladium. Organometallics, 19(6), 1123-1127.
• Pinto, M. F., & Dupont, J. (2011). Carbon-Carbon Cross Coupling Reactions in Ionic Liquids Catalysed by Palladium Metal Nanoparticles. Molecules, 16(11), 9323-9347.
• Welton, T. (1999). Ionic liquids in catalysis. Chemical Reviews, 99(8), 2071-2084.
• Bedford, R. B., & Cazin, C. S. J. (2003). Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Ambient Temperature Ionic Liquids: Evidence for the Importance of Palladium Imidazolylidene Complexes. Organometallics, 22(5), 987-999.
• Shaikh, R. A., et al. (2023). Recent Updates on Pd‐Incorporated Ionic Liquids Catalyzed Suzuki Cross‐Coupling Reaction. ChemistrySelect, 8(4).
• Shao, L.-X., & Zhang, Y.-G. (2012). N-Heterocyclic Carbene–Palladium(II)–1-Methylimidazole Complex-Catalyzed Suzuki–Miyaura Coupling of Aryl Sulfonates with Arylboronic Acids. The Journal of Organic Chemistry, 77(20), 9236-9243.
• Karimi, B., & Enders, D. (2006). New N-Heterocyclic Carbene Palladium Complex/Ionic Liquid Matrix Immobilized on Silica: Application as Recoverable Catalyst for the Heck Reaction. Organic Letters, 8(6), 1237-1240.
• Kantam, M. L., et al. (2009). Trifunctional N,N,O-terdentate amido/pyridyl carboxylate Pd(II) complexes were highly active and stable phosphine-free catalysts for Heck and room-temperature Suzuki reactions with high turnover numbers. The Journal of Organic Chemistry, 74(13), 4882-4885.
• Li, J. H., et al. (2012). Recent Updates on Pd‐Incorporated Ionic Liquids Catalyzed Suzuki Cross‐Coupling Reaction. University of Baghdad Digital Repository.
• Nolan, S. P. (2001). Highly Efficient Heck Reactions of Aryl Bromides with n-Butyl Acrylate Mediated by a Palladium/Phosphine-Imidazolium Salt System. Organic Letters, 3(3), 347-350.
• Dupont, J., et al. (2002). Transition Metal Catalysis in Ionic Liquids. Chemical Reviews, 102(10), 3667-3692.
• Zhang, C., et al. (1999). Palladium-imidazol-2-ylidene complexes are efficient catalysts for Suzuki cross-coupling of aryl chlorides with arylboronic acids. The Journal of Organic Chemistry, 64(11), 3804-3805.
• TCI Chemicals. (n.d.). N-Heterocyclic Carbene (NHC) Ligands.
• Herrmann, W. A. (2002). N-Heterocyclic Carbenes: A New Concept in Organometallic Catalysis.
• Díez-González, S., & Nolan, S. P. (2007). Stereoelectronic Parameters of N-Heterocyclic Carbene (NHC) Ligands. Coordination Chemistry Reviews, 251(5-6), 874-883.
• Chen, W.-X., & Shao, L.-X. (2012). N-Heterocyclic Carbene-Palladium(II)-1-Methylimidazole Complex Catalyzed Amination between Aryl Chlorides and Amides. The Journal of Organic Chemistry, 77(20), 9236-9239.
• Xiao, Z.-K., & Shao, L.-X. (2012). N-Heterocyclic Carbene-Palladium(II)-1-Methylimidazole Complex Catalyzed α-Arylation of Ketones with Aryl Chlorides. Synthesis, 44(05), 711-716.
• Hammond, G. B., et al. (2018). Recyclable Cellulose-Palladium Nanoparticles for Clean Cross-Coupling Chemistry. ACS Sustainable Chemistry & Engineering, 6(4), 4948-4954.
• Bedford, R. B., et al. (2020). Amine-catalysed Suzuki–Miyaura-type coupling? The identification and isolation of the palladium culprits. ChemRxiv.
• Viciosa, M. T., et al. (2011). Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction. Chemistry – A European Journal, 17(35), 9578-9588.
• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.
• Chen, W.-X., & Shao, L.-X. (2013). N-heterocyclic carbene–palladium(II)-1-methylimidazole complex catalyzed Mizoroki–Heck reaction of aryl chlorides with styrenes. Beilstein Journal of Organic Chemistry, 9, 1546-1551.

Sources

• 1. Sustainable Heck–Mizoroki and Suzuki–Miyaura reactions mediated by aqueous palladium nanoparticles and imidazolium–sulfonate additives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Heck Reaction—State of the Art [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. Carbon-Carbon Cross Coupling Reactions in Ionic Liquids Catalysed by Palladium Metal Nanoparticles [mdpi.com]
• 8. Yoneda Labs [yonedalabs.com]
• 9. Heck Reaction [organic-chemistry.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. arkat-usa.org [arkat-usa.org]

1-ethylimidazolium chloride in CO2 capture and conversion

Application Note: 1-Ethyl-3-methylimidazolium Chloride ([Emim]Cl) in CO2 Capture and Conversion

Executive Summary

This technical guide details the utilization of 1-Ethyl-3-methylimidazolium chloride ([Emim]Cl) as a foundational ionic liquid (IL) for Carbon Capture, Utilization, and Storage (CCUS) technologies. While often overshadowed by its fluorinated counterparts (e.g., [Emim][BF4]) in final electrochemical cells, [Emim]Cl serves as the critical, cost-effective precursor and a potent medium for physical CO2 absorption, particularly when coupled with cellulose co-processing.

Critical Distinction: This guide focuses on the aprotic cation [Emim]+ (1-ethyl-3-methylimidazolium). Researchers must distinguish this from the protic 1-ethylimidazolium chloride ([HC2im]Cl), which possesses an acidic N-H proton and exhibits fundamentally different reactivity (carbamate formation).

Part 1: Chemical Identity & Critical Properties

[Emim]Cl is a hydrophilic, room-temperature ionic liquid (RTIL) solid (mp. 77–79 °C) that forms liquid eutectics with many organic solvents. Its utility in CO2 applications is governed by the "Imidazolium Effect," where the C2-H proton stabilizes CO2 reduction intermediates.

Property	Specification	Relevance to CO2
CAS Number	65039-09-0	Verification of reagent identity.[1][2]
Structure	Aprotic Imidazolium	Prevents N-H deprotonation; promotes C2-H CO2 binding.
Hygroscopicity	Extremely High	Water >1000 ppm poisons CO2 capture capacity but promotes protonation in conversion.
Electrochemical Window	~ 4.0 V	Cl⁻ oxidation at anode can produce Cl₂ gas; anion exchange often required for eCO2R.

Part 2: Pre-Experimental Protocols

Commercial [Emim]Cl often arrives as a yellow, hygroscopic solid due to imidazole impurities. For high-fidelity CO2 conversion data, optical purity (colorless) is a prerequisite.

Protocol A: Purification of [Emim]Cl (The "Yellow-to-White" Workflow)

Rationale: Impurities (methylimidazole, chloroethane) act as parasitic redox species, skewing cyclic voltammetry (CV) data.

Materials:

• Crude [Emim]Cl (Yellow solid)

• Activated Charcoal (Norit® or equivalent)

• Deionized Water (18.2 MΩ)

• Acetonitrile (HPLC Grade)

• Schlenk Line (Vacuum/Argon)

Workflow:

• Dissolution: Dissolve 50g crude [Emim]Cl in 50 mL ultra-pure water (approx 50-60°C).

• Adsorption: Add 5 wt% Activated Charcoal. Stir vigorously at 70°C for 12 hours.

• Filtration: Filter hot through a Celite® pad to remove charcoal.

  • Checkpoint: If filtrate is still yellow, repeat steps 2-3.

• Water Removal: Rotary evaporate water at 80°C under reduced pressure.

• Crystallization: Redissolve the resulting oil in minimal boiling acetonitrile. Cool slowly to -20°C to induce crystallization.

• Desiccation: Dry the white crystals under high vacuum (<0.1 mbar) at 70°C for 24 hours over P₂O₅.

Figure 1: Purification workflow to remove redox-active impurities from [Emim]Cl prior to electrochemical use.

Part 3: CO2 Capture Applications

[Emim]Cl is unique because it can simultaneously dissolve cellulose and capture CO2. This allows for the synthesis of cellulose-carbonate composites .

Mechanism: The Cl⁻ anion disrupts the hydrogen bonding network of cellulose, while the [Emim]⁺ cation interacts with CO2 via the C2-H bond.

Capture Protocol:

• Preparation: Melt purified [Emim]Cl (T > 80°C) or prepare a concentrated solution in DMSO.

• Loading: Bubble dry CO2 gas (99.99%) through the liquid at 100 mL/min.

• Quantification: Use gravimetric analysis (magnetic suspension balance).

  • Note: [Emim]Cl typically achieves 0.2–0.3 mol CO2 / mol IL at 20 bar.

• Regeneration: Depressurize and heat to 100°C under vacuum to release CO2.

Part 4: Electrochemical CO2 Conversion (eCO2R)

This is the high-value application for drug development precursors (e.g., CO for carbonylation). [Emim]Cl acts as a co-catalyst , lowering the overpotential for CO2 reduction to CO.

The "Imidazolium Effect": The [Emim]⁺ cation forms an ion pair with the CO2 molecule near the electrode surface, stabilizing the highly energetic

radical intermediate.

Protocol B: Electrochemical Setup (H-Cell)

Safety: Use a separated cell to prevent Cl⁻ oxidation at the anode.

Components:

• Cathode (Working): Polycrystalline Silver (Ag) or Gold (Au).

• Anode (Counter): Platinum wire.

• Reference: Ag/Ag⁺ (0.01 M AgNO3 in MeCN).

• Electrolyte: 18 mol% [Emim]Cl in Water (or Acetonitrile for non-aqueous routes).

Step-by-Step:

• Anion Exchange (Recommended): While [Emim]Cl works, Cl⁻ is corrosive. It is standard to convert [Emim]Cl to [Emim][BF4] or [Emim][OTf] via metathesis with NaBF4 or LiOTf in acetone before electrolysis.

  • If using [Emim]Cl directly: Ensure the anode compartment is separated by a Nafion 117 membrane to prevent Cl₂ generation.

• Catholyte Preparation: Dissolve [Emim]X (0.1 M to 0.5 M) in the solvent.

• Purging: Purge catholyte with Ar (30 min) to remove O2, then with CO2 (30 min) to saturate (pH will drop to ~4 due to carbonic acid formation).

• Electrolysis: Apply constant potential (e.g., -1.8 V vs Ag/Ag⁺).

• Product Analysis:

  • Gas Phase: Online Gas Chromatography (TCD detector) for CO and H2.

  • Liquid Phase: 1H-NMR (water suppression) for formate/oxalate detection.

Figure 2: The catalytic role of [Emim]+ in stabilizing the CO2 radical intermediate on a silver electrode.

Part 5: Analytical Validation & Troubleshooting

Issue	Observation	Root Cause	Solution
High H2 Evolution	Low Faradaic Efficiency for CO	Water content too high or Metal impurities	Dry IL to <50 ppm water; use Chelex resin to remove metal traces.
Yellow Electrolyte	Color change during reaction	Polymerization of imidazole or anode corrosion	Use separated H-cell; verify [Emim]Cl purity.
Low Current Density	Sluggish kinetics	Mass transport limitation	Increase CO2 flow rate; switch to Gas Diffusion Electrode (GDE).

Validation Check (NMR): To confirm the stability of [Emim]Cl post-electrolysis, perform 1H-NMR in D2O.

• Key Signal: The C2-H proton (singlet) should appear around δ 8.5 - 9.0 ppm . Disappearance indicates carbene formation or degradation.

References

• Rosen, B. A., et al. (2011). "Ionic Liquid–Mediated Selective Conversion of CO2 to CO at Low Overpotentials." Science, 334(6056), 643-644. Link

  • Seminal work establishing the imidazolium effect in eCO2R.

• Appel, A. M., et al. (2013). "Frontiers, Opportunities, and Challenges in Biochemical and Chemical Catalysis of CO2 Fixation." Chemical Reviews, 113(8), 6621-6658. Link

  • Comprehensive review of mechanisms including IL-mediated p

• Hapiot, P., & Lagrost, C. (2008). "Electrochemical Reactivity in Room-Temperature Ionic Liquids." Chemical Reviews, 108(7), 2238-2264. Link

  • Detailed protocols on electrochemical windows and purific

• Cadena, C., et al. (2004). "Why Is CO2 So Soluble in Imidazolium-Based Ionic Liquids?" Journal of the American Chemical Society, 126(16), 5300-5308. Link

  • Foundational study on the physical capture mechanism.

Sources

• 1. 1-Ethyl-3-methylimidazolium chloride | 65039-09-0 [chemicalbook.com]
• 2. 1-Ethyl-3-methylimidazolium chloride - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

methods for removing water from 1-ethylimidazolium chloride.

Welcome to the technical support center for handling 1-ethylimidazolium chloride ([EMIM]Cl). This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals. Our focus is to deliver field-proven insights and robust protocols for effectively removing water from this hygroscopic ionic liquid, ensuring the integrity and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is controlling the water content in my 1-ethylimidazolium chloride so critical?

Water is not a passive bystander in ionic liquid systems. For a hydrophilic ionic liquid like 1-ethylimidazolium chloride, which is miscible with water, even small amounts of residual water can significantly alter its fundamental physicochemical properties.[1] These changes can directly impact your experimental outcomes.

Key properties affected include:

• Viscosity and Conductivity: The presence of water generally decreases the viscosity and increases the conductivity of [EMIM]Cl.[2] This can alter reaction kinetics, electrochemical performance, and mass transport phenomena.

• Electrochemical Window: Water contamination narrows the electrochemical window of the ionic liquid, limiting its operational voltage range in applications like batteries or electrochemistry.[2]

• Solvation Environment: Water molecules can form strong hydrogen bonds with the chloride anion, altering the solvation shell around dissolved species and influencing reaction pathways and product selectivity.[3]

• Thermal Stability: While [EMIM]Cl has a relatively high thermal stability, the presence of water can sometimes promote hydrolysis or other degradation pathways at elevated temperatures.[4]

Essentially, controlling water content is paramount for ensuring the consistency, accuracy, and reproducibility of your results.

Q2: How can I accurately determine the water content in my [EMIM]Cl sample?

Before attempting to dry your ionic liquid, you must have a reliable method to quantify the initial and final water content.

• Gold Standard: Karl Fischer (KF) Titration: This is the most widely accepted and accurate method for determining water content in ionic liquids.[5] It is highly specific to water and can achieve excellent precision even at parts-per-million (ppm) levels. Both volumetric and coulometric KF titration methods are suitable, with the coulometric method being preferred for very low water content (< 1000 ppm).

• Spectroscopic Methods (FT-IR): Mid-infrared spectroscopy can be used to quantify water content by observing the characteristic stretching and bending vibrations of water molecules.[6] This method requires careful calibration with standards of known water concentration.

• Other Techniques: While less common for routine quantification, methods like measuring conductivity or observing the chemical shift of water protons in ¹H NMR spectra can provide qualitative or semi-quantitative indications of water presence.[7][8]

Recommendation: Always use Karl Fischer titration for precise and reliable water content determination.

Troubleshooting and Procedural Guides

This section details the primary methods for removing water from [EMIM]Cl, including step-by-step protocols and troubleshooting for common issues.

Method 1: High-Vacuum Drying

Scientific Principle: This is the most common and straightforward method for drying ionic liquids.[1][9] By applying high vacuum, the partial pressure of water in the headspace above the ionic liquid is significantly reduced. Gentle heating increases the vapor pressure of the water within the liquid, accelerating its evaporation and removal from the system.

Experimental Protocol: Vacuum Drying

• Preparation: Place the [EMIM]Cl sample in a suitable round-bottom flask or Schlenk flask. To maximize the surface area, the flask should not be more than one-third full.

• Connection to Vacuum: Connect the flask to a high-vacuum line equipped with a cold trap (liquid nitrogen or dry ice/acetone). The cold trap is crucial to prevent water vapor from contaminating the vacuum pump oil.

• Initial Evacuation: Begin evacuating the system without heating. Vigorous bubbling may occur as dissolved gases and highly volatile impurities are removed.

• Heating and Stirring: Once the initial outgassing subsides, begin stirring the ionic liquid with a magnetic stir bar. Slowly heat the sample using an oil bath to a temperature between 70-90 °C.

  • Causality Note: This temperature range is a trade-off. It is high enough to significantly increase the vapor pressure of water for efficient removal but low enough to prevent thermal decomposition of the [EMIM]Cl, which typically begins at much higher temperatures (>200 °C).[4][10]

• Drying Period: Continue drying under high vacuum with stirring and heating for a minimum of 24-48 hours.[11] The exact duration depends on the initial water content, sample volume, and desired final purity.

• Cooling and Storage: After the drying period, turn off the heat and allow the sample to cool to room temperature while still under vacuum. Once cool, break the vacuum by backfilling the flask with an inert gas (e.g., Argon or Nitrogen). Immediately seal the flask and store it in a desiccator or glovebox to prevent reabsorption of atmospheric moisture.

• Verification: Take an aliquot of the dried sample for Karl Fischer titration to confirm the final water content.

Troubleshooting Guide: Vacuum Drying

• Issue: The sample is "bumping" or splashing violently.

  • Cause: The initial vacuum is applied too quickly, or the temperature is increased too rapidly.

  • Solution: Reduce the heating and apply the vacuum more gradually. Using a wider flask to increase surface area can also help.

• Issue: Final water content is still too high after 48 hours.

  • Cause 1: The vacuum is not deep enough (< 1 Torr is recommended).[9]

  • Solution 1: Check your vacuum system for leaks. Ensure the pump is functioning correctly and the cold trap is sufficiently cold.

  • Cause 2: The sample volume is too large for the flask, resulting in a poor surface-area-to-volume ratio.

  • Solution 2: Use a larger flask or a rotary evaporator to create a thin film, which dramatically increases the surface area for evaporation.[12]

• Issue: The ionic liquid has discolored (e.g., turned yellow or brown).

  • Cause: The drying temperature was too high, causing thermal degradation.

  • Solution: Reduce the drying temperature. For [EMIM]Cl, it is rarely necessary to exceed 100 °C.

Method 2: Azeotropic Distillation

Scientific Principle: This method uses an entrainer, an organic solvent that forms a low-boiling azeotrope with water.[13] An azeotrope is a mixture of liquids that has a constant boiling point and composition throughout distillation. By adding an entrainer like toluene or specific esters, water can be "carried over" and removed as a vapor at a temperature below the boiling point of either water or the ionic liquid.[14] This is particularly useful for removing larger quantities of water or for heat-sensitive compounds.

Experimental Protocol: Azeotropic Distillation

• Setup: Assemble a Dean-Stark or similar distillation apparatus. Place the [EMIM]Cl and a magnetic stir bar in the distillation flask.

• Add Entrainer: Add a suitable water-immiscible entrainer (e.g., toluene, n-butyl acetate) to the flask.[14] The volume should be sufficient to fill the side arm of the Dean-Stark trap.

• Heating: Heat the mixture to the boiling point of the azeotrope. The vapor will condense and collect in the Dean-Stark trap.

• Water Separation: As the condensate cools in the trap, the water (being denser than toluene) will separate and collect in the bottom of the graduated arm, while the entrainer will overflow and return to the distillation flask.

• Completion: Continue the distillation until no more water collects in the trap.

• Entrainer Removal: After all the water is removed, reconfigure the apparatus for simple vacuum distillation. Carefully remove the entrainer under reduced pressure, leaving the dry ionic liquid behind.

• Final Drying and Verification: Perform a final drying step under high vacuum (as in Method 1) to remove any residual traces of the entrainer. Verify the final water content with Karl Fischer titration.

Troubleshooting Guide: Azeotropic Distillation

• Issue: No phase separation is occurring in the Dean-Stark trap.

  • Cause: The chosen entrainer has some miscibility with the ionic liquid or the system has not reached the correct temperature.

  • Solution: Ensure you are using a suitable, immiscible entrainer. Verify the heating mantle temperature.

• Issue: The ionic liquid appears to be co-distilling with the entrainer.

  • Cause: The heating is too vigorous.

  • Solution: Reduce the heating rate to maintain a gentle, controlled boil.

• Issue: Residual entrainer is detected in the final product.

  • Cause: The final vacuum stripping step was insufficient.

  • Solution: Increase the duration and/or vacuum depth of the final drying step. Gentle heating (e.g., 50-60 °C) can aid in removing the last traces of the solvent.

Method 3: Freeze-Drying (Lyophilization)

Scientific Principle: Freeze-drying removes water through sublimation. The sample is first frozen, and then a deep vacuum is applied. Under these conditions, the frozen water transitions directly from a solid to a gas, bypassing the liquid phase. This method is exceptionally gentle and avoids any thermal stress on the ionic liquid. It is often used in recovering the ionic liquid from aqueous solutions.[15]

Experimental Protocol: Freeze-Drying

• Freezing: Place the aqueous solution of [EMIM]Cl in a freeze-drying flask and freeze it completely. This is typically done by rotating the flask in a bath of liquid nitrogen or a dry ice/acetone slurry to create a thin, frozen shell on the inside of the flask, maximizing surface area.

• Connection: Quickly connect the frozen flask to the manifold of a lyophilizer.

• Sublimation: The lyophilizer applies a high vacuum, and the condenser is held at a very low temperature (e.g., -50 to -80 °C). The water sublimes from the sample and is trapped on the condenser.

• Completion: The process is complete when all the ice has disappeared. This can take several hours to days depending on the volume.

• Final Drying: After lyophilization, a final high-vacuum drying step at a slightly elevated temperature (e.g., 40-60 °C) is recommended to remove any non-frozen, adsorbed water.[15]

• Storage and Verification: Backfill with an inert gas, seal, and store appropriately. Verify the final water content with Karl Fischer titration.

Troubleshooting Guide: Freeze-Drying

• Issue: The sample melts during the process ("melt-back").

  • Cause: The vacuum is not deep enough, or the heat transfer from the environment is too high for the sublimation rate, causing the sample to warm above its eutectic freezing point.

  • Solution: Ensure the lyophilizer is functioning correctly and a deep vacuum is maintained. If necessary, insulate the flask to reduce ambient heat transfer.

• Issue: The process is taking an extremely long time.

  • Cause: Poor surface area. If the sample was frozen as a solid block instead of a thin shell, the path for water vapor to escape is much longer.

  • Solution: For future runs, ensure the sample is shell-frozen to maximize the surface area for sublimation.

Method Comparison

Feature	High-Vacuum Drying	Azeotropic Distillation	Freeze-Drying (Lyophilization)
Principle	Evaporation	Forms low-boiling azeotrope	Sublimation
Final Water Content	< 50 ppm achievable[16]	< 100 ppm achievable[14]	Low, but often requires a final vacuum step
Speed	Slow (24-72 hours)[9]	Moderate to Fast	Very Slow (can take days)
Equipment	Schlenk line/vacuum oven, pump, cold trap	Distillation glassware (Dean-Stark)	Lyophilizer (Freeze-dryer)
Risk of IL Decomposition	Low (if temperature is controlled)	Low (operates at azeotrope B.P.)	Negligible (no thermal stress)
Key Advantage	Simple, common equipment	Good for bulk water removal	Extremely gentle, ideal for heat-sensitive systems
Key Disadvantage	Time-consuming, poor for bulk water	Requires removal of a second solvent	Very slow, specialized equipment

Decision Workflow for Water Removal

The following diagram provides a logical workflow to help you select the most appropriate drying method for your specific experimental needs.

Caption: Decision workflow for selecting a drying method for [EMIM]Cl.

References

• Sulaiman, M. N. B. (n.d.). Drying of Ionic Liquid. UTPedia. Retrieved from [Link]

• Underwood, R., & Lozano, P. (2022). Drying methods for [Emim]+ based ionic liquid electrospray propellants. University of Illinois. Retrieved from [Link]

• Zhang, J., Zhang, X., & Dong, H. (2020). A kind of deep drying water removal method for ionic liquid. Google Patents (CN111675678A).

• Al-salihi, M. A., Al-Zangana, S. H., & Al-Ani, A. S. (2022). Effects of Ionic Liquid, 1-Ethyl-3-methylimidazolium Chloride ([EMIM]Cl), on the Material and Electrical Characteristics of Asphaltene Thin Films. Polymers, 14(8), 1599. Retrieved from [Link]

• Verevkin, S. P., et al. (2022). Imidazolium Chloride Ionic Liquid Mixtures as Separating Agents: Fuel Processing and Azeotrope Breaking. Energy & Fuels, 36(16), 9206–9216. Retrieved from [Link]

• Blahusiak, M. (2014). How to dry an ionic liquid? Monils. Retrieved from [Link]

• Winslow, R. (2013). What's your typical cleaning method for your ionic liquids? ResearchGate. Retrieved from [Link]

• García-Tuñón, I., et al. (2022). Easy and Efficient Recovery of EMIMCl from Cellulose Solutions by Addition of Acetic Acid and the Transition from the Original Ionic Liquid to an Eutectic Mixture. International Journal of Molecular Sciences, 23(3), 1832. Retrieved from [Link]

• Shamsuri, A. A., & Abdullah, D. K. (2020). Ionic Liquid (1-Ethyl-3-methylimidazolium Acetate) Plasticization of Chitosan-Based Bionanocomposites. ACS Omega, 5(30), 18895–18905. Retrieved from [Link]

• Zhang, S., et al. (2018). Recovery and purification of ionic liquids from solutions: a review. Green Chemistry, 20(20), 4584-4603. Retrieved from [Link]

• Carlesi, C., et al. (2019). The purification of an ionic liquid. ResearchGate. Retrieved from [Link]

• Iliev, B. (2023). Protocol for solvent (1-allyl-3-methylimidazolium chloride) recycling? ResearchGate. Retrieved from [Link]

• Korte, C., et al. (2015). Concentration Measurements in Ionic Liquid-Water Mixtures by Mid-Infrared Spectroscopy and Indirect Hard Modeling. Applied Spectroscopy, 69(5), 603-611. Retrieved from [Link]

• Ge, Y., et al. (2017). Applications of Ionic Liquids in Azeotropic Mixtures Separations. ResearchGate. Retrieved from [Link]

• Hiyka. (n.d.). Moisture Determination via Karl-Fischer Titration - Ionic Liquids. Retrieved from [Link]

• Hilder, T. B. (2020). Thermal Stability and Decomposition Mechanism of 1-Ethyl-3-Methylimidazolium Halides. ResearchGate. Retrieved from [Link]

• Wang, J., et al. (2012). Study of Effect of Water on the Physicochemical Properties of 1-Buthyl-3-Methylimidazolium Chloride Ionic Liquids. Advanced Materials Research, 554-556, 1269-1272. Retrieved from [Link]

• Musale, D. A., & Dhumal, R. G. (2017). The influence of water on the thermophysical properties of 1-ethyl-3-methylimidazolium acetate. ResearchGate. Retrieved from [Link]

• Turova, A., et al. (2022). New Insights into the Thermal Stability of 1-Butyl-3-methylimidazolium-Based Ionic Liquids. Molecules, 27(18), 6062. Retrieved from [Link]

• Schilde, C., et al. (2018). In Situ Determination of the Water Content of Ionic Liquids. ResearchGate. Retrieved from [Link]

• Singh, T., & Kumar, A. (2015). Impact of alkyl chain length and water on the structure and properties of 1-alkyl-3-methylimidazolium chloride ionic liquids. Physical Chemistry Chemical Physics, 17(10), 6948-6960. Retrieved from [Link]

• Faria, J., et al. (2021). Thermophysical Properties of 1-Ethyl-3-methylimidazolium Dicyanamide + Water: Understanding Interactions and Structure of Ionic Liquid + Water Systems. Journal of Chemical & Engineering Data, 66(12), 4443–4456. Retrieved from [Link]

• Wikipedia. (n.d.). Ethanol. Retrieved from [Link]

• Brunetti, B., et al. (2023). Evaporation/Decomposition Behavior of 1-Butyl-3-Methylimidazolium Chloride (BMImCL) Investigated through Effusion and Thermal Analysis Techniques. Molecules, 28(9), 3698. Retrieved from [Link]

• Tuffour, I., & Adu-Poku, K. (2017). Impact of Ionic Liquid 1-Ethyl-3-Methylimidazolium Acetate Mediated Extraction on Lignin Features. Advances in Chemical Engineering and Science, 7(2), 175-191. Retrieved from [Link]

• Li, H., et al. (2019). Utilizing Water Activity as a Simple Measure to Understand Hydrophobicity in Ionic Liquids. Frontiers in Chemistry, 7, 126. Retrieved from [Link]

• Islam, M. A. (2021). What is the easiest way to remove the water from organic solvents? ResearchGate. Retrieved from [Link]

• Hussain, G., et al. (2019). Evaluating the ionic liquids, commercial solvents, and pressure-swing for efficient azeotropic separation. ResearchGate. Retrieved from [Link]

• Smiglak, M., et al. (2007). Thermal stability and crystallization behavior of imidazolium halide ionic liquids. Thermochimica Acta, 454(1), 1-13. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Analysis of Components of Ionic Liquids by Mixed-Mode Chromatography. Retrieved from [Link]

• Verevkin, S. P., et al. (2017). Ionic Liquids in Extractive Distillation of Ethanol/Water: From Laboratory to Pilot Plant. ResearchGate. Retrieved from [Link]

• Al-salihi, M. A., et al. (2022). Effects of Ionic Liquid, 1-Ethyl-3-methylimidazolium Chloride ([EMIM]Cl), on the Material and Electrical Characteristics of Asphaltene Thin Films. MDPI. Retrieved from [Link]

Sources

• 1. utpedia.utp.edu.my [utpedia.utp.edu.my]
• 2. Study of Effect of Water on the Physicochemical Properties of 1-Buthyl-3-Methylimidazolium Chloride Ionic Liquids | Scientific.Net [scientific.net]
• 3. Impact of alkyl chain length and water on the structure and properties of 1-alkyl-3-methylimidazolium chloride ionic liquids - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. New Insights into the Thermal Stability of 1-Butyl-3-methylimidazolium-Based Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. hiyka.com [hiyka.com]
• 6. Concentration Measurements in Ionic Liquid-Water Mixtures by Mid-Infrared Spectroscopy and Indirect Hard Modeling [opg.optica.org]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | Utilizing Water Activity as a Simple Measure to Understand Hydrophobicity in Ionic Liquids [frontiersin.org]
• 9. eplab.ae.illinois.edu [eplab.ae.illinois.edu]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. How to dry an ionic liquid? [ilschem.com]
• 13. researchgate.net [researchgate.net]
• 14. CN111675678A - A kind of deep drying water removal method for ionic liquid - Google Patents [patents.google.com]
• 15. Easy and Efficient Recovery of EMIMCl from Cellulose Solutions by Addition of Acetic Acid and the Transition from the Original Ionic Liquid to an Eutectic Mixture - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

recycling and regeneration of 1-ethylimidazolium chloride after use

This guide serves as a specialized technical support resource for the recycling and regeneration of 1-ethylimidazolium chloride ([Eim]Cl) .

Unlike its dialkylated cousin (1-ethyl-3-methylimidazolium chloride, [EMIM]Cl), [Eim]Cl is a Protic Ionic Liquid (PIL) containing an acidic proton on the nitrogen atom. This fundamental difference dictates specific handling protocols regarding pH sensitivity and thermal stability during regeneration.

Current Status: Operational | Protocol Version: 2.4 (Biomass/Synthesis Recovery)

PART 1: The Standard Recovery Workflow

Use this protocol for routine recovery after cellulose dissolution, protein extraction, or organic synthesis.

Phase A: Separation & Solvent Removal

Context: Your reaction is complete. You have likely used an anti-solvent (water, ethanol, or acetone) to precipitate your product (e.g., cellulose), leaving [Eim]Cl diluted in the supernatant.

Step-by-Step Protocol:

• Filtration: Remove the precipitated product using a sintered glass funnel (Porosity 3 or 4).

  • Tip: Wash the solid cake with minimal cold anti-solvent to recover entrained IL. Combine these washings with the main filtrate.

• Primary Concentration: Transfer the filtrate to a Rotary Evaporator.

  • Bath Temp: 60°C.

  • Pressure: Ramp down to 50 mbar.

  • Goal: Remove the bulk anti-solvent (water/ethanol). The residue will be a viscous, likely amber-colored oil.

• Azeotropic Drying (Critical for [Eim]Cl):

  • Add Acetonitrile or Ethyl Acetate (approx. 1:1 v/v ratio with the crude IL).

  • Re-evaporate.[1] This helps drag out "bound" water molecules that hydrogen-bond strongly to the chloride anion.

Phase B: Purification (The "Black Goo" Fix)

Context: The crude IL is often dark brown due to Maillard reaction byproducts or oxidized impurities.

• Organic Wash (Liquid-Liquid Extraction):

  • Dissolve the crude [Eim]Cl in a minimal amount of warm water (just enough to make it fluid).

  • Wash 3x with an immiscible organic solvent (e.g., Ethyl Acetate or Diethyl Ether ).

  • Mechanism:[2][3][4][5] [Eim]Cl is hydrophilic and stays in the water; non-polar organic impurities move to the organic layer.

• Decolorization:

  • Add Activated Charcoal (10-20 wt% relative to IL mass) to the aqueous IL solution.

  • Stir at 60°C for 2–4 hours.

  • Filter through a Celite (diatomaceous earth) pad to remove the charcoal. The filtrate should be clear or pale yellow.

Phase C: Final Drying (The "Hygroscopic" Trap)

Context: Chloride-based ILs are extremely hygroscopic. Even 1% water content acts as a hydrogen-bond disruptor, ruining future experiments.

• High Vacuum Line: Connect the flask to a Schlenk line or high-vacuum manifold (< 1 mbar).

• Thermal Treatment: Heat to 70–80°C for 12–24 hours while under vacuum.

  • Warning: Do not exceed 120°C. Unlike aprotic ILs, [Eim]Cl can degrade or deprotonate (releasing HCl) at extreme temperatures under vacuum.

• Validation: Titrate with Karl Fischer (Coulometric) to ensure water content is < 500 ppm.

PART 2: Visual Workflow (DOT Diagram)

Caption: Logical workflow for the separation, purification, and drying of 1-ethylimidazolium chloride, emphasizing the removal of organic contaminants and water.

PART 3: Troubleshooting & FAQs

Category 1: Physical Appearance & Properties[2][6][7][8][9][10][11][12]

Q: My regenerated [Eim]Cl is still dark brown after charcoal treatment. Can I use it?

• Diagnosis: This indicates persistent "humins" or polymeric impurities, common in biomass processing.

• Troubleshooting:

  • Repeat Charcoal: Fresh activated carbon is required. The pores of the previous batch may be saturated.

  • Switch Sorbents: Try a short plug of Silica Gel or Alumina (Neutral) . Pass the aqueous IL solution through this column.

  • Oxidative Bleaching (CAUTION): Only as a last resort. Add 30% H2O2 dropwise to the IL solution. Heat gently. Risk:[6] This can oxidize the chloride anion to chlorine gas (Cl2) or oxidize the imidazole ring. Ensure pH is neutral before attempting.

Q: The IL crystallized into a solid block. Is this normal?

• Answer: Yes. Pure [Eim]Cl has a melting point around 50–60°C (depending on purity). If it is liquid at room temperature, it likely contains water (which depresses the melting point).

• Action: If it solidifies, this is actually a good sign of low water content. Melt it gently with a heat gun or warm water bath before use.

Category 2: Chemical Purity & Reactivity[13]

Q: My subsequent reaction failed. The IL seems "wet" even after Rotovap.

• Expert Insight: The chloride anion is a chaotic hydrogen bond acceptor. It holds onto water tenaciously. A Rotovap (approx. 20 mbar) is insufficient to dry [Eim]Cl to "reaction grade."

• The Fix: You must use a high-vacuum manifold (< 1 mbar) or a freeze-dryer (lyophilizer).

• Validation: Run an IR spectrum. A broad peak around 3300–3500 cm⁻¹ indicates residual water.

Q: I smell an acrid, vinegar-like odor from the recycled IL.

• Diagnosis: This suggests degradation or hydrolysis.

  • If you used acetate-based precursors, you smell acetic acid.

  • For [Eim]Cl, you might be smelling HCl or 1-ethylimidazole dissociation.

• The Fix: Check the pH of a 10% aqueous solution.

  • If pH < 4 : You have excess HCl. Neutralize carefully with a weak base or recrystallize.

  • If pH > 8 : You have free imidazole. Wash with ethyl acetate (the free base is soluble in organics; the salt is not).

Category 3: Quantitative Data

Table 1: Efficiency of Purification Methods for [Eim]Cl

Contaminant Type	Recommended Method	Efficiency	Notes
Water	High Vacuum (80°C, 12h)	>99.9%	Essential for recycling. Rotovap alone removes only ~95%.
Non-polar Organics	Ethyl Acetate Wash	High	[Eim]Cl is insoluble in EtOAc; impurities partition out.
Color (Maillard)	Activated Carbon	Moderate	May require 2 cycles. Loss of IL mass ~5-10% due to adsorption.
Inorganic Salts	Ion Exchange Resin	High	Use if metal catalysts (e.g., Cu, Pd) are present.

References

• Mäki-Arvela, P., et al. (2010). "Industrial cellulosics: dissolution, acylation and depolymerization in ionic liquids." Industrial Crops and Products. Link

• Earle, M. J., & Seddon, K. R. (2000). "Ionic liquids.[1][2][3][5][7][8][9][10][11] Green solvents for the future." Pure and Applied Chemistry. (Discusses the hygroscopic nature of chloride ILs). Link

• Stark, A., et al. (2010). "Purification of ionic liquids." Ionic Liquids in Synthesis. (Authoritative text on charcoal/alumina cleaning). Link

• Hauru, L. K., et al. (2012). "Acid-catalysed hydrolysis of cellulose in ionic liquid: The effect of water and recycling." RSC Advances. (Specifics on water acting as an anti-solvent and recycling protocols). Link

• Seddon, K. R., et al. (2002). "Influence of chloride, water, and organic solvents on the physical properties of ionic liquids." Green Chemistry. Link

Sources

• 1. www2.scut.edu.cn [www2.scut.edu.cn]
• 2. researchgate.net [researchgate.net]
• 3. Recovery and purification of ionic liquids from solutions: a review - RSC Advances (RSC Publishing) DOI:10.1039/C8RA06384B [pubs.rsc.org]
• 4. CN111675678A - A kind of deep drying water removal method for ionic liquid - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. Adsorption of Imidazolium-Based ILs Combined on Activated Carbon Obtained from Grape Seeds [mdpi.com]
• 7. Easy and Efficient Recovery of EMIMCl from Cellulose Solutions by Addition of Acetic Acid and the Transition from the Original Ionic Liquid to an Eutectic Mixture - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. eplab.ae.illinois.edu [eplab.ae.illinois.edu]
• 10. utpedia.utp.edu.my [utpedia.utp.edu.my]
• 11. Photocatalytic Carbon Dioxide Reduction with Imidazolium‐Based Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]

preventing degradation of 1-ethylimidazolium chloride at high temperatures

Technical Support Center: Thermal Stability & Handling of 1-Ethylimidazolium Chloride

Welcome to the Advanced Materials Support Hub

Subject: Preventing Degradation of 1-Ethylimidazolium Chloride (

) Ticket Priority: High (Thermal Sensitivity Alert) Assigned Specialist: Senior Application Scientist, Ionic Liquids Division

Module 1: The Degradation Mechanism (The "Why")

To prevent degradation, you must first understand that 1-ethylimidazolium chloride is thermally fragile compared to its aprotic or fluorinated counterparts (like

).

Most users rely on Thermogravimetric Analysis (TGA) "onset" temperatures (

), which are derived from rapid heating rates. This is a dangerous metric for experimental planning. Under isothermal (constant temperature) conditions, degradation begins significantly lower.

The Two-Front War on Stability

Your material faces two distinct degradation pathways at elevated temperatures:

• Nucleophilic Dealkylation (

  Attack): The chloride anion ( ) is a potent nucleophile in anhydrous ionic liquids. It attacks the ethyl group on the imidazolium ring, stripping it off to form volatile ethyl chloride and neutral imidazole. This is irreversible in an open system.

• Protic Dissociation (Equilibrium Reversal): Since 1-ethylimidazolium chloride is a Protic Ionic Liquid (PIL) , it exists in equilibrium with its precursors: 1-ethylimidazole (base) and hydrogen chloride (acid). Heat shifts this equilibrium toward the neutral, volatile species.

Visualizing the Pathway

The following diagram illustrates the chemical risks active in your reaction vessel.

Figure 1: Dual degradation pathways. The red path represents the reversal of salt formation (specific to protic ILs), while the yellow path represents the nucleophilic attack by the chloride anion.

Module 2: Critical Temperature Thresholds

Do not use TGA onset values for long-term experiments. The table below contrasts "Rapid Scan" stability with "Real World" operational limits.

Parameter	Temperature	Significance
(Dynamic TGA)		Misleading. Only valid if heating at for seconds.
(Max Operating Temp)		Safe limit for short-term reactions (< 4 hours).
Long-Term Isothermal Limit		Recommended limit for overnight drying or reactions > 12 hours.
Significant Mass Loss		At this temp, 15-20% mass loss can occur over 24h due to HCl evolution [1, 2].

Module 3: Troubleshooting & Diagnostics

Q1: My ionic liquid is turning from clear/white to yellow or brown. Is it ruined?

Diagnosis: This is the "Maillard-like" oligomerization of imidazole impurities.

• Cause: Trace amounts of free imidazole (from dissociation) oxidize or polymerize in the presence of air at

  .

• Impact: While visually alarming, the ionic liquid often retains its solvent properties unless the color is dark brown/black (charring).

• Solution: You cannot reverse the color. Prevent it next time by strictly excluding oxygen (Argon/Nitrogen blanket) during heating.

Q2: I am observing continuous mass loss at under vacuum. Why?

Diagnosis: You are stripping the salt components, not just water.

• Cause: As a protic IL,

  is in equilibrium with HCl and 1-ethylimidazole. High vacuum pulls the volatile HCl gas out of the equilibrium, forcing the salt to dissociate further to replace it (Le Chatelier's principle).

• Solution: Stop high-vacuum heating at high temperatures.

  • Correct Protocol: Dry at

    max under high vacuum. If you need higher temps ( ), use a reflux condenser or a sealed vessel to keep the HCl/Base vapor pressure contained.

Q3: The pH of my reaction mixture is drifting acidic.

Diagnosis: Loss of volatile base.

• Cause: If 1-ethylimidazole evaporates preferentially over HCl (unlikely, as HCl is more volatile) or if the imidazole undergoes degradation, the stoichiometry shifts.

• Verification: Check the

  NMR. A shift in the N-H proton peak indicates a change in the chemical environment or concentration of the protonated species.

Module 4: Validated Prevention Protocols

Protocol A: Safe Drying (Dehydration)

Goal: Remove water without triggering dissociation.

• Equipment: Rotary evaporator or Vacuum Oven.

• Pressure: 1–10 mbar.

• Temperature: Set bath to

  . Do not exceed .

• Time: 4–6 hours.

• Validation: Karl Fischer titration (target

  water).

• Storage: Store immediately in a desiccator or glovebox. Hydrophilic ILs will re-absorb atmospheric water within minutes.

Protocol B: High-Temperature Reaction Setup

Goal: Run a reaction at

without degrading the solvent.

• Atmosphere: Strictly Inert (

  or ). Oxygen accelerates the darkening/oxidation of the imidazole ring.

• Vessel: Sealed pressure tube or autoclave.

  • Reasoning: Sealing the vessel prevents the escape of HCl and 1-ethylimidazole vapors. This maintains the equilibrium pressure, preventing the "unzipping" of the ionic liquid [3].

• Quench: Cool to room temperature before opening the vessel to prevent flash volatilization of the components.

Module 5: Decision Support Tree

Use this logic flow to determine if your current batch is usable.

Figure 2: Rapid diagnostic flowchart for assessing ionic liquid integrity.

References

• BenchChem. (2025).[1] Thermal Stability and Degradation of Imidazolium Chlorides.[1][2][3][4] Retrieved from

• Maton, C., De Vos, N., & Stevens, C. V. (2013). Ionic liquid thermal stability: decomposition mechanisms and analysis tools. Chemical Society Reviews, 42(13), 5963-5977.

• Cao, Y., & Mu, T. (2014). Comprehensive investigation on the thermal stability of 66 ionic liquids by thermogravimetric analysis. Industrial & Engineering Chemistry Research, 53(20), 8651-8664.

• Efimova, A., et al. (2015). Thermal Stability and Decomposition Mechanism of 1-Ethyl-3-Methylimidazolium Halides. Thermochimica Acta.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. New Insights into the Thermal Stability of 1-Butyl-3-methylimidazolium-Based Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

1-ethylimidazolium chloride vs 1-butyl-3-methylimidazolium chloride for cellulose dissolution

This guide provides an in-depth technical comparison between 1-ethylimidazolium chloride ([HC₂im]Cl) and 1-butyl-3-methylimidazolium chloride ([Bmim]Cl) for cellulose processing.

Editorial Note on Nomenclature: The distinction between these two compounds represents a fundamental divide in ionic liquid chemistry: Protic (PIL) vs. Aprotic (AIL) .

• [Bmim]Cl is an Aprotic Ionic Liquid (AIL). It is the industry "Gold Standard" for dissolving cellulose to regenerate fibers or films.

• [HC₂im]Cl (often shortened to [Eim]Cl) is a Protic Ionic Liquid (PIL). It contains an acidic proton on the imidazolium ring. While often cheaper, it is poor at true dissolution but excellent for hydrolysis and pretreatment.

[1]

Executive Summary

For researchers aiming to dissolve and regenerate cellulose (e.g., spinning fibers, casting films, chemical derivatization), [Bmim]Cl is the superior choice. Its aprotic nature allows the chloride anion to freely disrupt the hydrogen bonding network of cellulose.

For researchers aiming to hydrolyze or depolymerize cellulose (e.g., biofuel production, sugar extraction), [HC₂im]Cl is the preferred candidate. Its acidic proton catalyzes glycosidic bond cleavage, making it an effective pretreatment solvent rather than a true dissolution solvent.

Chemical Profile & Physical Properties[2][3][4][5][6][7][8]

Feature	1-Butyl-3-methylimidazolium Chloride	1-Ethylimidazolium Chloride
Abbreviation	[Bmim]Cl (or [C₄C₁im]Cl)	[HC₂im]Cl (or [Eim]Cl)
Class	Aprotic Ionic Liquid (AIL)	Protic Ionic Liquid (PIL)
Cation Structure	Quaternary amine (No acidic proton)	Tertiary amine (Contains acidic N-H)
Melting Point	65 – 70 °C	85 – 87 °C
Viscosity (80°C)	~697 cP (High, drops with temp)	Lower than [Bmim]Cl (structure dependent)
Hygroscopicity	Extremely High (vacuum dry required)	Extremely High (vacuum dry required)
Primary Utility	True Dissolution (Regeneration)	Swelling / Hydrolysis (Pretreatment)

Mechanistic Analysis: Why Structure Dictates Function

The ability to dissolve cellulose hinges on the "Basicity" of the chloride anion. The anion must be "naked" enough to attack the hydroxyl groups of the cellulose chain.

A. [Bmim]Cl: The "Naked Anion" Mechanism (True Dissolution)

In [Bmim]Cl, the cation is alkylated at both nitrogen positions. It acts solely as a bulky spacer. The chloride anion (

) is free to form strong hydrogen bonds with the cellulose hydroxyls ( ), effectively "unzipping" the polymer chains.

B. [HC₂im]Cl: The "Competitor" Mechanism (Hydrolysis)

In [HC₂im]Cl, the cation possesses an acidic proton at the N3 position. This proton forms a strong hydrogen bond with its own chloride anion (

). This internal competition reduces the basicity of the chloride, making it unavailable to solvate cellulose. Instead, the acidic environment promotes acid-catalyzed hydrolysis.

Visualizing the Interaction Pathways

The following diagram illustrates the competitive inhibition in the Protic IL versus the free attack in the Aprotic IL.

Caption: Comparison of chloride availability. In [Bmim]Cl (top), Cl- is free to dissolve cellulose. In [HC₂im]Cl (bottom), the cation sequesters the anion, preventing dissolution but enabling acid hydrolysis.

Performance Comparison Data

The following data summarizes experimental expectations for Microcrystalline Cellulose (MCC) processing.

Metric	[Bmim]Cl (Aprotic)	[HC₂im]Cl (Protic)
Max Solubility (wt%)	10 – 25% (High)	< 5% (Poor/Swelling only)
Dissolution Temp	80 – 100 °C	90 – 130 °C
Time to Clear Solution	1 – 4 hours	N/A (Often remains turbid/suspension)
Effect on DP (Deg. of Polymerization)	Minimal (if <100°C)	Significant Reduction (Depolymerization)
Regenerated Product	Cellulose II (Fibers/Films)	Cellulose Nanocrystals or Sugars
Recyclability	High (via water precipitation)	High (via distillation)

Critical Insight: If you attempt to dissolve cellulose in [HC₂im]Cl expecting a clear viscous dope for fiber spinning, you will likely fail. You will obtain a swollen, partially degraded slurry.

Experimental Protocols

Protocol A: Dissolution using [Bmim]Cl

Target: Production of regenerated cellulose films or fibers.

• Preparation of IL: [Bmim]Cl is solid at room temperature and highly hygroscopic.

  • Step: Melt [Bmim]Cl at 80°C.

  • Step: Dry under vacuum (<10 mbar) at 80°C for at least 4 hours. Water content must be <0.5 wt% (Water is a strong antisolvent).

• Dissolution:

  • Add dry Microcrystalline Cellulose (MCC) or pulp (ground to <0.5 mm) to the melt.

  • Conditions: Stir vigorously at 100°C .

  • Observation: Mixture will turn from opaque suspension to clear, viscous amber liquid within 2-4 hours.

• Regeneration:

  • Pour the hot solution into an anti-solvent (Deionized Water or Ethanol).

  • A white precipitate (Cellulose II) will form immediately.

  • Wash 3x with water to remove IL.

Protocol B: Pretreatment using [HC₂im]Cl

Target: Enhancement of enzymatic hydrolysis for biofuels.

• Synthesis (In-situ):

  • Mix 1-ethylimidazole and HCl (equimolar) to form [HC₂im]Cl.

  • Remove excess water via rotary evaporation.

• Pretreatment:

  • Mix biomass (e.g., wood chips, straw) with [HC₂im]Cl at a 1:10 ratio.

  • Conditions: Heat to 130°C for 1-2 hours.

  • Mechanism:[1][2] The acidic proton cleaves hemicellulose-lignin bonds and reduces cellulose crystallinity.

• Recovery:

  • Add water to precipitate the treated biomass.

  • The filtrate contains the IL and sugars. The solid residue is highly susceptible to cellulase enzymes.

Safety & Troubleshooting

• Toxicity: Both ILs are skin irritants and harmful if swallowed. [Bmim]Cl has higher aquatic toxicity than shorter-chain ILs.

• Handling: Both are "frozen" at room temperature. Use a heat gun or warm water bath to melt them before dispensing.

• Color Change: If [Bmim]Cl turns dark brown/black during dissolution, the temperature is too high (>120°C), causing "peeling reactions" (degradation) of the cellulose.

References

• Swatloski, R. P., et al. (2002).[3] "Dissolution of Cellose with Ionic Liquids." Journal of the American Chemical Society. Link

  • The foundational paper establishing [Bmim]Cl as a cellulose solvent.

• Gauru, J., et al. (2025). "Ionic Liquids Used in Dissolution of Cellulose." Encyclopedia. Link

  • Review of mechanism and comparison of chloride-based ILs.

• Brandt, A., et al. (2011). "Deconstruction of lignocellulosic biomass with ionic liquids." Green Chemistry. Link

  • Detailed comparison of Protic vs Aprotic ILs for biomass processing.

• Halder, P., et al. (2019). "Cellulose-dissolving protic ionic liquids." Australian Journal of Chemistry. Link

  • Explores the limitations and specific use-cases of PILs like [HC₂im]Cl.

• Sigma-Aldrich. "1-Ethyl-3-methylimidazolium chloride Product Specification." Link

  • Physical property verific

Sources

• 1. Water-Driven Sol–Gel Transition in Native Cellulose/1-Ethyl-3-methylimidazolium Acetate Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. publications.lib.chalmers.se [publications.lib.chalmers.se]

A Senior Application Scientist's Guide to Comparing Imidazolium-Based Ionic Liquids for Biomass Processing

Welcome to this in-depth guide on the comparative analysis of imidazolium-based ionic liquids (ILs) for the critical application of biomass processing. As the global focus shifts towards sustainable resources, the efficient deconstruction of lignocellulosic biomass is paramount for the production of biofuels and other value-added biochemicals.[1][2] Ionic liquids, particularly those based on the imidazolium cation, have emerged as powerful solvents capable of overcoming the inherent recalcitrance of biomass.[3][4][5]

This guide is designed for researchers, scientists, and professionals in drug development and biorefining who seek a deeper understanding of how to select and utilize the most effective imidazolium-based ILs. We will move beyond a simple listing of options to provide a scientifically grounded comparison, complete with experimental data, detailed protocols, and an exploration of the underlying mechanisms. Our objective is to equip you with the knowledge to make informed decisions in your laboratory and to design robust and efficient biomass processing workflows.

The Role of Imidazolium-Based Ionic Liquids in Biomass Deconstruction

Lignocellulosic biomass is a complex composite of cellulose, hemicellulose, and lignin, held together by a robust network of covalent and hydrogen bonds.[2] This intricate structure makes it highly resistant to enzymatic and chemical degradation.[6] Imidazolium-based ionic liquids have garnered significant attention due to their unique ability to dissolve large quantities of biomass, particularly cellulose, by disrupting the extensive hydrogen-bonding network.[5][7][8]

The dissolution mechanism primarily involves the interaction of the IL's anions and cations with the hydroxyl groups of cellulose and the aromatic rings of lignin.[2][4][9] The anions play a crucial role in forming new hydrogen bonds with the cellulose hydroxyl protons, while the imidazolium cations interact with the cellulose hydroxyl oxygens and the aromatic structure of lignin through π-π and n-π interactions.[9][10] This synergistic action effectively solvates the biopolymers, making them accessible for subsequent enzymatic hydrolysis or chemical conversion.[3][11]

The "tunable" nature of ionic liquids, where the physicochemical properties can be altered by modifying the cation and anion, allows for the design of ILs with specific functionalities for biomass processing.[12] This guide will focus on comparing some of the most widely investigated imidazolium-based ILs to elucidate their respective strengths and weaknesses.

Comparative Performance of Key Imidazolium-Based Ionic Liquids

The selection of an appropriate imidazolium-based ionic liquid is critical for optimizing biomass processing. The performance of these ILs is typically evaluated based on their ability to dissolve cellulose, extract lignin, and ultimately, enhance the yield of fermentable sugars after hydrolysis.[7] Below, we compare some of the most prominent imidazolium-based ILs.

Key Performance Indicators:

• Cellulose Dissolution: The ability of the IL to dissolve crystalline cellulose is a primary indicator of its effectiveness.

• Lignin Extraction: Efficient removal of lignin is crucial as it improves enzyme access to cellulose.[13]

• Biomass Solubility: The overall capacity of the IL to dissolve the entire lignocellulosic matrix.

• Post-Pretreatment Sugar Yield: The ultimate measure of success, quantifying the amount of glucose and other fermentable sugars released after enzymatic hydrolysis.

Ionic Liquid (Abbreviation)	Cation	Anion	Key Performance Characteristics
1-Ethyl-3-methylimidazolium Acetate ([EMIM]OAc)	1-Ethyl-3-methylimidazolium	Acetate	Highly effective in dissolving both cellulose and lignin.[7][10] Often considered a benchmark IL for biomass pretreatment due to its high dissolution capacity and ability to significantly reduce cellulose crystallinity.[7] Can dissolve more cellulose but slightly less lignin than [BMIM]OAc.[14]
1-Butyl-3-methylimidazolium Chloride ([BMIM]Cl)	1-Butyl-3-methylimidazolium	Chloride	One of the first ILs demonstrated to dissolve cellulose.[3] It is particularly effective for cellulose dissolution but can be less efficient in lignin extraction compared to acetate-based ILs.[10]
1-Allyl-3-methylimidazolium Chloride ([AMIM]Cl)	1-Allyl-3-methylimidazolium	Chloride	Exhibits good performance in dissolving whole biomass due to its ability to interact with both cellulose and lignin.[14] The allyl group's π-π interactions enhance lignin solubility.[9][14]
1-Butyl-3-methylimidazolium Acetate ([BMIM]OAc)	1-Butyl-3-methylimidazolium	Acetate	Similar to [EMIM]OAc, it is an effective solvent for biomass. The longer butyl chain can slightly favor lignin dissolution over cellulose compared to the ethyl counterpart due to increased hydrophobicity.[14]
1-Ethyl-3-methylimidazolium Bromide ([EMIM]Br)	1-Ethyl-3-methylimidazolium	Bromide	Shown to be effective in pretreating certain types of biomass, like water hyacinth, leading to significant lignin removal and structural alteration of the biomass.[15]

Expert Insight: The choice between these ionic liquids often involves a trade-off. For instance, while [EMIM]OAc is an excellent all-around solvent for many types of biomass, the specific composition of your feedstock (e.g., hardwood vs. softwood, agricultural residue) might favor an IL with a different cation or anion. For example, ILs with allyl or benzyl groups on the imidazolium ring can be better lignin solvents due to enhanced π-π interactions with the phenolic rings of lignin.[14]

Experimental Workflow: A Step-by-Step Guide

To ensure the reproducibility and validity of your findings, a well-defined experimental protocol is essential. The following section outlines a general workflow for biomass pretreatment using imidazolium-based ionic liquids, from biomass preparation to the analysis of the final products.

Biomass Pretreatment Workflow

The following diagram illustrates a typical experimental workflow for biomass processing using imidazolium-based ionic liquids.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Advances in ionic liquid recycling for lignocellulosic biomass pretreatment - Green Chemistry (RSC Publishing) DOI:10.1039/D5GC03051J [pubs.rsc.org]
• 3. A critical review of ionic liquids for the pretreatment of lignocellulosic biomass [scielo.org.za]
• 4. Pretreatment of Lignocellulosic Biomass with Ionic Liquids and Ionic Liquid-Based Solvent Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. trace.tennessee.edu [trace.tennessee.edu]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Ionic liquid-assisted isolation of lignin from lignocellulose and its esterification with fatty acids :: BioResources [bioresources.cnr.ncsu.edu]
• 10. juniperpublishers.com [juniperpublishers.com]
• 11. mdpi.com [mdpi.com]
• 12. Frontiers | Imidazolium Based Ionic Liquids: A Promising Green Solvent for Water Hyacinth Biomass Deconstruction [frontiersin.org]
• 13. mdpi.com [mdpi.com]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]

environmental impact assessment of 1-ethylimidazolium chloride vs conventional solvents

Topic: Environmental Impact Assessment of 1-Ethyl-3-Methylimidazolium Chloride ([C2mim]Cl) vs. Conventional Solvents

Executive Summary: The "Green" Solvent Paradox

The transition from volatile organic compounds (VOCs) to ionic liquids (ILs) represents a paradigm shift in green chemistry. 1-Ethyl-3-methylimidazolium chloride ([C2mim]Cl) is a first-generation ionic liquid often championed for its negligible vapor pressure and high thermal stability. However, a rigorous Environmental Impact Assessment (EIA) reveals a complex trade-off: while [C2mim]Cl eliminates atmospheric pollution (VOCs), it introduces significant challenges regarding aquatic toxicity and environmental persistence .

This guide objectively compares [C2mim]Cl against conventional solvents (Dichloromethane, Acetone, Toluene), providing experimental data and protocols to assist researchers in making evidence-based solvent selection decisions.

Part 1: Physicochemical & Safety Profile

The primary environmental advantage of [C2mim]Cl lies in its physical properties, which mitigate air pollution and worker exposure risks associated with inhalation.

Property	[C2mim]Cl (Ionic Liquid)	Dichloromethane (Chlorinated VOC)	Acetone (Oxygenated VOC)	Toluene (Aromatic VOC)
Vapor Pressure (25°C)	Negligible (< 1 Pa)	58,000 Pa	30,600 Pa	3,800 Pa
Flammability	Non-flammable	Non-flammable (but volatile)	Highly Flammable	Highly Flammable
Recyclability	High (>99% via extraction/drying)	Low (losses via evaporation)	Low (losses via evaporation)	Moderate
Flash Point	None	None	-20°C	4°C
Atom Economy (Synthesis)	High (Addition reaction)	Low (Substitutive chlorination)	Moderate	Moderate

Insight: While [C2mim]Cl scores perfectly on air quality metrics, its solubility in water facilitates transport into aquatic ecosystems, shifting the burden from the atmosphere to the hydrosphere.

Part 2: Ecotoxicological Impact Assessment

The "Side Chain Effect" is the dominant mechanism governing IL toxicity. [C2mim]Cl, having a short ethyl chain, is significantly less toxic than its longer-chain counterparts (e.g., [C8mim]Cl) but often more toxic than polar organic solvents.

Mechanism of Toxicity

The toxicity of imidazolium-based ILs is primarily driven by membrane disruption . The cationic imidazolium headgroup interacts with negatively charged phospholipid headgroups, while the alkyl side chain inserts into the hydrophobic membrane core.

• [C2mim]Cl: Short chain limits membrane insertion depth; lower lipophilicity (log P) results in lower bioaccumulation.

• [C8mim]Cl: Long chain acts like a surfactant, causing severe membrane permeabilization and cell lysis.

Comparative Toxicity Data (EC50/LC50)

Organism	Endpoint	[C2mim]Cl	Dichloromethane	Acetone	Toxicity Classification ([C2mim]Cl)
Vibrio fischeri (Bacteria)	EC50 (30 min)	80 - 300 mg/L	1,000 - 2,000 mg/L	> 10,000 mg/L	Moderately Toxic
Daphnia magna (Crustacean)	EC50 (48 h)	10 - 100 mg/L	135 - 2,270 mg/L	> 8,000 mg/L	Toxic to Harmful
Danio rerio (Zebrafish)	LC50 (96 h)	> 100 mg/L	~200 mg/L	> 5,000 mg/L	Harmful

Critical Analysis:

• Acetone is virtually non-toxic to aquatic life.

• [C2mim]Cl is orders of magnitude more toxic than Acetone but comparable to or slightly more toxic than chlorinated solvents like DCM in specific assays.

• The Chloride Anion: While the cation drives toxicity, the chloride anion is generally benign compared to fluorinated anions (e.g., [BF4]⁻, [PF6]⁻), which can hydrolyze to release HF.

Part 3: Environmental Fate & Biodegradability[2][3][4][5]

This is the "Achilles' Heel" of imidazolium ionic liquids. The stable aromatic ring resists enzymatic cleavage.

• Readily Biodegradable: Acetone, Toluene (under aerobic conditions).

• Recalcitrant/Persistent: [C2mim]Cl.

OECD 301F Results (Manometric Respirometry):

• Acetone: > 60% degradation within 10 days (Pass).[1]

• [C2mim]Cl: < 10% degradation after 28 days (Fail).

Implication: [C2mim]Cl persists in wastewater treatment plants (WWTPs). Without tertiary treatment (e.g., adsorption, advanced oxidation), it enters surface waters, potentially accumulating in the ecosystem.

Part 4: Life Cycle Assessment (LCA) of Synthesis

The "green" credential of a solvent depends on how it is made.

• Synthesis Route: 1-Methylimidazole + Ethyl Chloride → [C2mim]Cl.

• Atom Economy: 100% (Addition reaction).

• E-Factor: Low (typically < 1 if solvent-free synthesis is used).

However, the production of the precursors (alkyl halides and imidazoles) is energy-intensive. LCA studies suggest that the cradle-to-gate energy demand for ILs is 5–10x higher than for simple solvents. The environmental payback period depends entirely on the recycling rate during the use phase.

Part 5: Experimental Protocols

Protocol A: Acute Toxicity Assay (Daphnia magna)

Standard: OECD Guideline 202

• Preparation:

  • Culture Daphnia magna in standard ASTM hard water at 20°C ± 2°C with a 16h:8h light:dark cycle.

  • Select neonates < 24 hours old for testing to ensure uniform sensitivity.

• Test Solutions:

  • Prepare a stock solution of [C2mim]Cl (1000 mg/L) in ASTM water.

  • Create a geometric dilution series (e.g., 10, 32, 100, 320 mg/L). Include a negative control (ASTM water only) and a positive control (Potassium Dichromate).

• Exposure:

  • Place 5 neonates into each test vessel (glass beakers) containing 50 mL of test solution.

  • Replicate each concentration 4 times (n=20 daphnids per concentration).

  • Do not feed during the 48-hour exposure.

• Observation:

  • At 24h and 48h, record immobilization (inability to swim after gentle agitation).

• Calculation:

  • Plot % immobilization vs. log concentration.

  • Calculate EC50 using Probit analysis or non-linear regression (Sigmoidal dose-response).

Protocol B: Ready Biodegradability (OECD 301F)

Method: Manometric Respirometry

• Inoculum:

  • Collect activated sludge from a municipal WWTP receiving primarily domestic sewage.

  • Wash sludge 3 times with mineral medium; adjust concentration to 30 mg suspended solids/L.

• Test System:

  • Use respirometer bottles containing mineral medium and [C2mim]Cl at a concentration equivalent to 100 mg ThOD/L (Theoretical Oxygen Demand).

  • Include a blank (inoculum only) and a reference control (Sodium Benzoate).

• Incubation:

  • Incubate at 22°C in the dark for 28 days with continuous stirring.

  • The device automatically measures oxygen consumption via pressure drop (CO2 is absorbed by NaOH pellets in the headspace).

• Validation:

  • Reference substance must reach >60% degradation by day 14.

  • Toxicity control (Test substance + Reference) should show >25% degradation (to ensure [C2mim]Cl doesn't kill the inoculum).

• Analysis:

  • % Biodegradation = (BOD_test - BOD_blank) / ThOD × 100.

Part 6: Visualizations

Figure 1: Environmental Impact Workflow (Cradle-to-Grave)

Caption: Lifecycle flow of [C2mim]Cl highlighting the critical recycling loop and the risks at the disposal stage due to persistence.

Figure 2: Toxicity Mechanism: The Side Chain Effect[6]

Caption: Mechanistic pathway of IL toxicity. [C2mim]Cl (Short Chain) exhibits lower membrane disruption potential than long-chain analogs.

References

• Bubalo, M. C., et al. (2014). "Toxicity of ionic liquids to microorganisms." Chemosphere, 99, 49-56. Link

• Docherty, K. M., & Kulpa, C. F. (2005). "Toxicity and antimicrobial activity of imidazolium and pyridinium ionic liquids." Green Chemistry, 7(4), 185-189. Link

• OECD. (1992). "Test No. 301: Ready Biodegradability." OECD Guidelines for the Testing of Chemicals. Link

• Pham, T. P. T., et al. (2010). "Ionic liquids: advantages and disadvantages." Water Research, 44(2), 352-372. Link

• Ralarski, A., et al. (2020). "Ecotoxicity of Ionic Liquids: A Review." Molecules, 25(23), 5729. Link

• Zhang, Y., et al. (2022). "Effect of Acute Exposure to the Ionic Liquid 1-Methyl-3-octylimidazolium Chloride on the Embryonic Development and Larval Thyroid System of Zebrafish." International Journal of Molecular Sciences, 23(11), 6065. Link

Sources

• 1. avebe.com [avebe.com]

A Comparative Guide to Reaction Kinetics in 1-Ethylimidazolium Chloride and Other Ionic Liquids

For researchers, scientists, and drug development professionals, the choice of solvent is a critical decision that can profoundly influence reaction outcomes. Ionic liquids (ILs) have emerged as a versatile class of solvents, offering unique physicochemical properties that can be tailored for specific chemical transformations.[1][2] Among these, 1-ethyl-3-methylimidazolium chloride ([EMIM][Cl]) is a foundational IL, widely studied and employed. This guide provides an in-depth comparative analysis of reaction kinetics in [EMIM][Cl] versus other common ILs, offering field-proven insights and experimental data to inform your selection process.

The Crucial Link: How IL Physicochemical Properties Govern Reaction Kinetics

The efficacy of an ionic liquid as a reaction medium is not accidental; it is a direct consequence of its inherent structural properties. Understanding these properties is paramount to explaining and predicting kinetic behavior. The structure of the cation and anion dictates a range of characteristics, including viscosity, polarity, and hydrogen bonding capabilities, which in turn govern solute-solvent interactions and transition state stabilization.[3][4]

Key properties influencing kinetics include:

• Viscosity: Higher viscosity, often resulting from strong electrostatic forces and hydrogen bonding between ions, can impede the diffusion of reactants, potentially slowing reaction rates.[4] Conversely, the highly structured nature of ILs can create "cages" that favor certain reactant orientations, enhancing reaction probability.

• Polarity and Coordinating Ability: The anion's ability to coordinate with reactants or catalysts is a critical factor. For instance, in palladium-catalyzed reactions like the Heck reaction, the coordinating ability of the IL anion can significantly impact the catalytic cycle.[5] Halide anions like chloride (Cl⁻) are generally more coordinating than non-coordinating anions like tetrafluoroborate (BF₄⁻) or hexafluorophosphate (PF₆⁻).

• Hydrogen Bonding: The hydrogen bond donating or accepting ability of the cation and anion influences the solvation of reactants and the stabilization of transition states. This is particularly important in reactions involving polar or protic species.

The interplay of these factors creates a complex reaction environment where subtle changes in the IL structure—such as extending an alkyl chain on the imidazolium cation or swapping the anion—can lead to significant shifts in reaction rates and selectivity.[4][6]

Comparative Kinetic Analysis Across Key Reaction Classes

To illustrate the practical implications of IL selection, we will compare the performance of [EMIM][Cl] and its analogues across three common and well-studied reaction types: the Diels-Alder reaction, the Heck reaction, and enzyme-catalyzed reactions.

The Diels-Alder Reaction: A Study in Cycloaddition

The Diels-Alder reaction, a [4+2] cycloaddition, is highly sensitive to solvent effects.[7] ILs have been shown to significantly accelerate the rate of this reaction compared to conventional organic solvents.[6][7] This acceleration is often attributed to the high polarity and organized structure of the IL, which can stabilize the polar transition state and promote the necessary orientation of the diene and dienophile.

Ionic Liquid	Anion Type	Relative Rate Enhancement (vs. Toluene)	Endo/Exo Selectivity
[EMIM][Cl]	Coordinating Halide	High	Good
[BMIM][BF₄]	Non-coordinating	Very High	Excellent[8]
[BMIM][PF₆]	Non-coordinating	High	Good[8]
[HMIM][OAc]	Halogen-Free	Moderate	Excellent (91:9)[6]

Data synthesized from multiple sources for illustrative comparison.

Causality and Insights:

While [EMIM][Cl] provides a favorable environment, ILs with non-coordinating anions like tetrafluoroborate ([BF₄]⁻) often exhibit even greater rate enhancements.[8] This is because anions like Cl⁻ can sometimes interact too strongly with reactants or Lewis acid catalysts, slightly diminishing their reactivity. In a study of the reaction between cyclopentadiene and methyl acrylate, imidazolium-based ILs consistently showed a preference for the endo product, with [HMIM][OAc] demonstrating exceptionally high selectivity.[6] Interestingly, increasing the alkyl chain length on the imidazolium cation (e.g., from butyl to dodecyl) has been observed to decrease the product yield, likely due to increased steric hindrance or changes in the nanoscale organization of the solvent.[6]

Experimental Protocol: Diels-Alder Reaction of Anthracene and N-p-tolyl-maleimide

This protocol provides a reproducible method for assessing the kinetics of a Diels-Alder reaction in different ionic liquids.

• Preparation: In a 10 mL round-bottom flask, dissolve anthracene (1 mmol) and 1-p-tolyl-2,5-dione (1 mmol) in the selected ionic liquid (2 mL) at room temperature.

• Reaction: Stir the mixture vigorously for the designated reaction time (e.g., 72 hours for a room temperature reaction).[8] Monitor the reaction progress by taking small aliquots and analyzing via Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Workup: After the reaction is complete, extract the product from the ionic liquid. Add 10 mL of water and 10 mL of diethyl ether to the flask. Shake the mixture and separate the organic layer. Repeat the extraction of the aqueous/IL phase twice more with diethyl ether.

• Isolation: Combine the organic extracts, dry over anhydrous MgSO₄, filter, and evaporate the solvent under reduced pressure to yield the crude cycloadduct.

• Analysis: Purify the product by column chromatography or recrystallization. Characterize the final product using MS, FTIR, and NMR spectroscopy to confirm its identity and determine the yield.[8] The ionic liquid can often be recovered by removing the water under vacuum and reused for subsequent reactions.

The Heck Reaction: Palladium-Catalyzed C-C Bond Formation

The Heck reaction is a cornerstone of organic synthesis, used to form carbon-carbon bonds.[9] The choice of ionic liquid in this palladium-catalyzed process is critical, as the IL can influence catalyst stability, activity, and recyclability.[9][10][11] Imidazolium-based ILs have been shown to be particularly effective.[10]

Ionic Liquid	Anion Type	Key Kinetic Observation	Catalyst Stability/Recyclability
[EMIM][Cl]	Coordinating Halide	Moderate activity	Good
[BMIM][Br]	Coordinating Halide	Markedly higher efficiency than [BF₄]⁻ salts[5]	Excellent; forms stable Pd-carbene complexes[5]
[BMIM][BF₄]	Non-coordinating	Lower efficiency than bromide analogue[5]	Less stable; catalyst may transform into less active species[5]
[BMIM][PF₆]	Non-coordinating	High activity; allows for catalyst recycling[11]	Good; supports immobilization on silica gels[11]

Data synthesized from multiple sources for illustrative comparison.

Causality and Insights:

The anion plays a pivotal role in the Heck reaction. Studies have shown that coordinating anions like bromide (Br⁻) can lead to significantly higher reaction efficiency compared to non-coordinating anions like tetrafluoroborate (BF₄⁻).[5] This is because the imidazolium cation can form an N-heterocyclic carbene (NHC) in situ, which then coordinates with the palladium catalyst. A coordinating anion like Br⁻ helps to stabilize this active [Pd-NHC] complex. In contrast, in a less coordinating environment like [BMIM][BF₄], the active catalyst can transform into less active species, reducing the overall reaction rate.[5] This demonstrates a case where the IL is not merely a solvent but an active participant in the catalytic cycle.

Workflow for Kinetic Analysis of the Heck Reaction

This diagram illustrates a typical workflow for studying the kinetics of a Heck reaction in an ionic liquid medium.

Sources

• 1. scielo.br [scielo.br]
• 2. Basic ionic liquids for catalysis: the road to greater stability - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D0CY02274H [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Revisiting Ionic Liquid Structure-Property Relationship: A Critical Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pcliv.ac.uk [pcliv.ac.uk]
• 6. ppor.az [ppor.az]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. arkat-usa.org [arkat-usa.org]
• 10. mdpi.com [mdpi.com]
• 11. The Heck Reaction in Ionic Liquids: Progress and Challenges - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking the Virtual Lab: A Validation Guide for 1-Ethylimidazolium Chloride Models

Executive Summary

1-Ethylimidazolium chloride ([C2mim][Cl]) is a foundational ionic liquid (IL) widely utilized for cellulose dissolution and as a precursor for functionalized solvents. However, its high hygroscopicity and solid state at room temperature (mp ≈ 77–80°C) make experimental characterization challenging and strictly condition-dependent.

This guide validates three primary theoretical frameworks—Molecular Dynamics (MD) , COSMO-RS , and Density Functional Theory (DFT) —against rigorous experimental benchmarks. It provides researchers with a decision matrix: when to simulate, when to measure, and how to cross-validate results to ensure data integrity in drug development and solvent design.

Part 1: The Theoretical Landscape (Model Selection)

To predict [C2mim][Cl] behavior, researchers typically choose between three scales of simulation. Each has distinct strengths and failure modes.

Molecular Dynamics (MD)

• Primary Use: Bulk transport properties (viscosity, diffusion) and liquid structure.

• Leading Force Fields:

  • CL&P (Canongia Lopes & Padua): An extension of OPLS-AA specifically parameterized for ILs. It is the industry standard for reproducing density and surface tension.

  • OPLS-AA: Excellent for organic interactions but often overestimates viscosity in ILs due to the lack of electronic polarizability.

  • Polarizable Models (e.g., AMOEBA): Higher accuracy for transport properties but computationally expensive (10x cost).

COSMO-RS (Conductor-like Screening Model for Real Solvents)

• Primary Use: High-throughput thermodynamic screening (solubility, activity coefficients, vapor pressure).

• Mechanism: Treats molecules as cavities in a dielectric continuum. It is computationally cheap and does not require long equilibration times like MD.

• Limitation: Struggles with kinetic properties (viscosity) and specific directional H-bonding networks in highly viscous fluids.

Density Functional Theory (DFT)[1][2]

• Primary Use: Single ion-pair geometry, interaction energies, and vibrational spectra.

• Standard: B3LYP/6-311+G(d,p) is the baseline; however, dispersion-corrected functionals (e.g., ωB97X-D ) are required to accurately capture the stacking interactions between imidazolium rings.

Part 2: The Ground Truth (Experimental Protocol)

Theoretical models are only as good as the experimental data used to validate them. For [C2mim][Cl], water content is the primary source of error . A water mole fraction of just 0.05 can decrease viscosity by 30%.

Protocol A: Sample Preparation (The "Zero-Water" Standard)

• Objective: Reduce water content to < 200 ppm.

• Method:

  • Place [C2mim][Cl] in a vacuum drying oven.

  • Temperature: Set to 353 K (80°C) . Note: This is above the melting point to ensure liquid-phase mass transfer.

  • Pressure: Maintain < 10 Pa (0.1 mbar) for minimum 48 hours.

  • Validation: Karl Fischer Titration (Coulometric). Do not proceed if water > 500 ppm.

Protocol B: Density & Viscosity Measurement

• Density: Vibrating Tube Densimeter (e.g., Anton Paar DMA 5000).

  • Uncertainty:[1][2] ± 0.00005 g/cm³.

  • Temp Range: Measure from 353 K to 393 K (liquid range).

• Viscosity: Rotational Rheometer (Cone and Plate geometry) or Rolling Ball Viscometer (for lower volumes).

  • Shear Rate: Verify Newtonian behavior by sweeping shear rates (10–100 s⁻¹).

Part 3: Comparative Analysis (Data & Validation)

Thermodynamic Validation: Density

Metric: Density (ρ) at 363 K. Observation: COSMO-RS and CL&P Force Field both perform excellently for volumetric properties.

Model / Method	Predicted ρ (g/cm³)	Deviation from Exp (%)	Verdict
Experimental (Ref)	1.108	—	Benchmark
MD (CL&P / OPLS-AA)	1.115	+0.63%	Excellent. Recommended for bulk simulations.
COSMO-RS	1.095	-1.17%	Good. Sufficient for solubility screening.
MD (General AMBER)	1.080	-2.5%	Fair. Often underestimates density without specific IL tuning.

Transport Validation: Viscosity

Metric: Dynamic Viscosity (η) at 373 K. Observation: This is the "stress test" for theoretical models. Non-polarizable MD force fields often fail here because they overestimate the electrostatic attraction between ions, leading to "sluggish" dynamics.

Model / Method	Predicted η (cP)	Deviation from Exp (%)	Verdict
Experimental (Ref)	~45.0	—	Benchmark
MD (Standard OPLS-AA)	~120.0	+166%	Fail. Dynamics are too slow (glassy).
MD (Charge Scaled 0.8x)	~48.5	+7.7%	High Accuracy. Scaling charges mimics polarizability.
COSMO-RS	N/A	N/A	Not suitable for direct viscosity prediction.

Structural Validation: Ion-Pair Interaction

Metric: Interaction Energy (ΔE) of the Cation-Anion pair. Observation: DFT validates the geometry used in MD and COSMO-RS.

Functional	Interaction Energy (kJ/mol)	Accuracy Note
MP2 (Gold Standard)	-365.2	Reference Level
DFT (B3LYP)	-340.5	Underestimates (lacks dispersion).
DFT (ωB97X-D)	-362.8	High Accuracy. Captures dispersion/stacking correctly.

Part 4: Visualization of Validation Workflows

Diagram 1: The Integrated Validation Loop

This workflow illustrates how to couple experimental data with simulation to refine predictive models.

Caption: Iterative feedback loop for refining MD force fields using experimental density and viscosity data.

Diagram 2: Molecular Interaction Pathway

Understanding the microscopic interactions that dictate macroscopic behavior.

Caption: Mechanistic pathway linking atomic interactions (H-bonding/Stacking) to bulk fluid properties.

Conclusion & Recommendations

For researchers modeling 1-ethylimidazolium chloride :

• For Solubility Screening: Use COSMO-RS .[3] It is fast and accurate enough (±5-10%) for ranking solvents for drug dispersion.

• For Process Engineering (Pumping/Mixing): Use MD with Charge Scaling (0.8x) . Standard force fields will predict a fluid that is too viscous.

• For Experimental Validation: Never trust "as-received" IL data. Vacuum drying at 353 K is mandatory.

The combination of CL&P Force Fields for dynamics and ωB97X-D DFT for electronic structure provides the most robust theoretical toolkit currently available.

References

• Padua, A. A. H., & Canongia Lopes, J. N. (2006). Molecular Force Field for Ionic Liquids III: Imidazolium, Pyridinium, and Phosphonium Cations; Chloride, Bromide, and Dicyanamide Anions. Journal of Physical Chemistry B.

• Klamt, A. (2005). COSMO-RS: From Quantum Chemistry to Fluid Phase Thermodynamics and Drug Design. Elsevier.

• Tokuda, H., et al. (2004). Physicochemical Properties and Structures of Room Temperature Ionic Liquids. 1. Variation of Anionic Species.[3] Journal of Physical Chemistry B.

• Grimme, S., et al. (2010). A consistent and accurate ab initio parametrization of density functional dispersion correction (DFT-D) for the 94 elements H-Pu. Journal of Chemical Physics.

• NIST Thermodynamics Research Center (TRC). ThermoML: An XML-Based Approach for Storage and Exchange of Experimental Data.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. backend.orbit.dtu.dk [backend.orbit.dtu.dk]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1-Ethylimidazolium Chloride

For the modern researcher, scientist, and drug development professional, the responsible management of chemical waste is not merely a regulatory hurdle, but a cornerstone of scientific integrity and environmental stewardship. This guide provides an in-depth, procedural framework for the safe and effective disposal of 1-ethylimidazolium chloride, a common ionic liquid. Moving beyond simple directives, this document elucidates the chemical principles underpinning these procedures, empowering you to make informed decisions that ensure the safety of your laboratory and the protection of our environment.

Understanding the Hazard Profile of 1-Ethylimidazolium Chloride

Before any disposal procedure can be initiated, a thorough understanding of the inherent risks associated with 1-ethylimidazolium chloride is paramount. This ionic liquid, while a versatile solvent, presents a multi-faceted hazard profile that demands respect and careful handling.

Key Hazards:

• Human Health: 1-Ethylimidazolium chloride is classified as a skin and eye irritant and is harmful if swallowed[1][2]. Direct contact can cause irritation, and ingestion may lead to adverse health effects. Inhalation of the dust or aerosols may also cause respiratory tract irritation[1][2].

• Environmental Impact: This compound is recognized as being toxic to aquatic life with long-lasting effects[3]. Crucially, it is not readily biodegradable, meaning it can persist in the environment and potentially bioaccumulate[1][2]. Its high solubility in water facilitates its dispersal in aquatic ecosystems, posing a significant threat if not disposed of correctly[4][5].

Safety Data Summary:

Hazard Classification	Description	Primary Routes of Exposure
Acute Toxicity, Oral	Harmful if swallowed[2][6].	Ingestion
Skin Corrosion/Irritation	Causes skin irritation[1][2].	Dermal contact
Serious Eye Damage/Irritation	Causes serious eye irritation[1][2][6].	Ocular contact
Hazardous to the Aquatic Environment	Toxic to aquatic life with long-lasting effects[3].	Environmental release

The Hierarchy of Disposal: A Decision-Making Framework

The primary and most critical directive for the disposal of 1-ethylimidazolium chloride is to utilize a licensed and approved hazardous waste disposal company. This ensures that the compound is handled and eliminated in compliance with all local, state, and federal regulations. The most common industrial method for the final disposal of this and similar organic chemical waste is incineration in a specialized facility equipped with afterburners and scrubbers to neutralize harmful combustion byproducts[7].

However, for researchers generating aqueous waste streams containing 1-ethylimidazolium chloride, pre-treatment in the laboratory can be a responsible and effective step to mitigate its toxicity before collection by a waste disposal service. This guide details two such advanced oxidation processes (AOPs): Fenton Oxidation and Photocatalytic Degradation . These methods are designed to break down the stable imidazolium ring structure into smaller, less harmful, and more biodegradable compounds.

The following diagram illustrates the decision-making process for the proper disposal of 1-ethylimidazolium chloride.

Caption: Decision workflow for 1-ethylimidazolium chloride disposal.

Laboratory Pre-Treatment Protocols

For dilute aqueous solutions of 1-ethylimidazolium chloride, the following protocols for Fenton oxidation and photocatalytic degradation offer a means to reduce the environmental impact of the waste before its final disposal. It is imperative that all personal protective equipment (PPE), including safety goggles, a lab coat, and appropriate chemical-resistant gloves, be worn throughout these procedures.

Fenton Oxidation: A Powerful Degradation Tool

Fenton's reagent is a solution of hydrogen peroxide (H₂O₂) and an iron catalyst (typically ferrous sulfate, FeSO₄) that generates highly reactive hydroxyl radicals (•OH)[1]. These radicals are potent oxidizing agents capable of breaking down the stable imidazolium ring of 1-ethylimidazolium chloride[2][8].

Mechanism of Action: The core of the Fenton reaction is the generation of hydroxyl radicals, which then attack the organic substrate. The degradation pathway for imidazolium-based ionic liquids involves the hydroxyl radical attacking either the alkyl side chains or the imidazolium ring itself, leading to ring-opening and the formation of smaller, more readily biodegradable organic acids and other byproducts[8][9].

Experimental Protocol: Fenton Oxidation of Aqueous 1-Ethylimidazolium Chloride Waste

• Preparation and Safety:

  • Work in a well-ventilated fume hood.

  • Prepare a stock solution of the iron catalyst: dissolve ferrous sulfate heptahydrate (FeSO₄·7H₂O) in deionized water to a concentration of approximately 0.1 M. Acidify the solution with a few drops of sulfuric acid to prevent the precipitation of iron hydroxides[10].

  • Have a solution of a quenching agent, such as sodium sulfite or sodium bisulfite, readily available to neutralize any excess hydrogen peroxide at the end of the reaction.

• Reaction Setup:

  • In a glass beaker equipped with a magnetic stirrer, place the aqueous waste containing 1-ethylimidazolium chloride.

  • Begin stirring the solution.

  • Slowly add dilute sulfuric acid to adjust the pH of the solution to between 3.0 and 3.5[1][8]. This pH range is optimal for the Fenton reaction.

• Initiation of the Reaction:

  • Add the ferrous sulfate solution to the waste solution. A typical starting concentration is around 5 mmol/L of Fe(II)[6].

  • Slowly and carefully, add 30% hydrogen peroxide to the solution. The amount of H₂O₂ will depend on the concentration of the ionic liquid. A good starting point is a molar ratio of H₂O₂ to the ionic liquid of approximately 20:1[6]. For safety, especially with more concentrated waste, add the hydrogen peroxide in portions to control the reaction rate and temperature[1].

• Reaction and Monitoring:

  • Allow the reaction to proceed with continuous stirring for at least 2 hours at room temperature or slightly elevated temperatures (e.g., 40°C) to enhance the degradation rate[1].

  • The progress of the degradation can be monitored by taking aliquots at different time intervals and analyzing them using High-Performance Liquid Chromatography (HPLC) to measure the disappearance of the 1-ethylimidazolium chloride peak[11][12].

• Termination and Neutralization:

  • Once the degradation is complete (as determined by HPLC analysis or after a sufficient reaction time), quench any remaining hydrogen peroxide by slowly adding a sodium sulfite or sodium bisulfite solution until the effervescence ceases.

  • Slowly add a solution of sodium hydroxide or calcium hydroxide to raise the pH to between 7.0 and 8.0. This will cause the iron to precipitate out as iron(III) hydroxide (Fe(OH)₃), a reddish-brown sludge[8].

• Final Disposal:

  • Allow the iron sludge to settle.

  • Separate the supernatant (the treated aqueous phase) from the iron sludge by decantation or filtration.

  • The treated aqueous phase, now containing smaller organic molecules, should be collected in a designated aqueous waste container.

  • The iron sludge should be collected and disposed of as solid hazardous waste[6][13].

Photocatalytic Degradation: A Light-Driven Approach

Photocatalytic degradation utilizes a semiconductor photocatalyst, most commonly titanium dioxide (TiO₂), which, when irradiated with UV or near-UV light, generates electron-hole pairs. These charge carriers react with water and oxygen to produce highly reactive oxygen species, including hydroxyl radicals, which then degrade the organic pollutant.

Experimental Protocol: Photocatalytic Degradation of Aqueous 1-Ethylimidazolium Chloride Waste

• Photocatalyst Preparation (if not commercially available):

  • A simple sol-gel method can be used to synthesize TiO₂ nanoparticles. For example, titanium(IV) isopropoxide can be hydrolyzed in an ethanol/water mixture, followed by drying and calcination to form the anatase crystalline phase of TiO₂, which is highly photoactive[14][15].

• Reaction Setup:

  • The reaction is typically carried out in a quartz reactor to allow for the penetration of UV light[1]. A medium-pressure mercury lamp can be used as the light source, often placed in a cooling well within the reactor to maintain a constant temperature[1].

  • Add the aqueous waste containing 1-ethylimidazolium chloride to the reactor.

  • Add the TiO₂ photocatalyst to the solution. A typical catalyst loading is between 75 and 200 mg/L[7][11].

  • Continuously stir the suspension to ensure a uniform distribution of the photocatalyst.

• Equilibration and Irradiation:

  • Before irradiation, stir the suspension in the dark for at least 30 minutes to allow for adsorption-desorption equilibrium to be reached between the ionic liquid and the catalyst surface[7][11].

  • Turn on the light source to initiate the photocatalytic reaction.

  • Continuously supply air or oxygen to the suspension, as oxygen acts as an electron scavenger, which is crucial for the generation of reactive oxygen species and enhances the degradation efficiency.

• Monitoring and Completion:

  • Monitor the degradation of 1-ethylimidazolium chloride over time by taking samples, filtering out the TiO₂ catalyst (e.g., using a 0.45 µm syringe filter), and analyzing the filtrate by HPLC[11].

  • The reaction is typically allowed to proceed for several hours until a satisfactory level of degradation is achieved.

• Post-Treatment and Disposal:

  • Once the reaction is complete, turn off the light source.

  • Separate the TiO₂ photocatalyst from the treated solution by filtration or centrifugation. The recovered catalyst can potentially be reused.

  • The treated aqueous solution should be collected in a designated aqueous waste container for final disposal by a licensed company.

Final Considerations and Best Practices

• Never mix different waste streams. Keep 1-ethylimidazolium chloride waste separate from other chemical waste to avoid unintended and potentially hazardous reactions.

• Properly label all waste containers. Clearly indicate the contents, including the fact that it contains 1-ethylimidazolium chloride and, if applicable, the reagents used for any pre-treatment.

• Consult your institution's Environmental Health and Safety (EHS) office. They are the ultimate authority on the specific disposal procedures and regulations applicable to your location.

• Maintain meticulous records. Document the generation and disposal of all hazardous waste, including the quantities and dates.

By adhering to these detailed procedures and understanding the chemical principles behind them, you can ensure the safe and environmentally responsible disposal of 1-ethylimidazolium chloride, upholding the highest standards of laboratory practice and scientific integrity.

References

• Scribd. 1-Ethyl-3-methylimidazolium Chloride MSDS. Available from: [Link]

• RoCo Global. Safety Data Sheet - 1-Ethylimidazolium chloride. Available from: [Link]

• RoCo Global. Safety Data Sheet - 1-Ethyl-3-methylimidazolium chloride. Available from: [Link]

• USP Technologies. Fentons Reagent General Chemistry Using H2O2. Available from: [Link]

• Siedlecka, E. M., et al. (2008). Degradation of 1-butyl-3-methylimidazolium chloride ionic liquid in a Fenton-like system.
• Cheng, H., et al. (2016).

• RSC Publishing. Photocatalytic degradation of imidazolium ionic liquids using dye sensitized TiO2/SiO2 composites. Available from: [Link]

• Beilstein Journals. (2018). Fabrication and photoactivity of ionic liquid–TiO2 structures for efficient visible-light-induced photocatalytic decomposition of organic pollutants in aqueous phase. Beilstein Journal of Nanotechnology, 9, 547-558.
• Zhou, R., & Zhang, W. (2017). Reuse of Ferric Sludge by Ferrous Sulfide in the Fenton Process for Nonylphenol Ethoxylates Wastewater Treatment. Computational Water, Energy, and Environmental Engineering, 6, 89-96.
• Amde, M., et al. (2015). Environmental impact of ionic liquids: an overview of recent (eco)toxicological and (bio)degradability literature. Green Chemistry, 17(12), 5075-5094.
• PubMed. (2025). Photo-Fenton-Like Degradation of Imidazolium Ionic Liquids: A Combined Experimental and Theoretical Study.
• ResearchGate. (2025).
• Ecotoxicology and Environmental Safety. (2021). Emerging impacts of ionic liquids on eco-environmental safety and human health. Ecotoxicology and Environmental Safety, 225, 112763.
• ResearchGate. (2025).
• SPERTA MEMBRANE. (2024). Fenton Reaction: A Brief Overview.
• Waterman Engineers Australia. (2023).

• Frontiers. Synthesis and characterization of titanium dioxide nanoparticles from Bacillus subtilis MTCC 8322 and its application for the removal of methylene blue and orange G dyes under UV light and visible light. Available from: [Link]

• RSC Publishing. (2017). Photocatalytic degradation of imidazolium ionic liquids using dye sensitized TiO2/SiO2 composites. RSC Advances, 7(54), 34133-34141.
• BiblioBoard. (2012). Photocatalytic Degradation of Organic Pollutants: Mechanisms and Kinetics.
• MDPI. (2020). Recent Applications of Ionic Liquids in Separation Technology. Molecules, 25(23), 5576.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Ring-Cleavage Products Produced During the Initial Phase of Oxidative Treatment of Alkyl-Substituted Aromatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Metal–organic framework - Wikipedia [en.wikipedia.org]
• 6. Factors that influence the degradation of 1-ethyl-3-methylimidazolium hexafluorophosphate by Fenton oxidation - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. Photostability and photocatalytic degradation of ionic liquids in water under solar light - RSC Advances (RSC Publishing) DOI:10.1039/C8RA07867J [pubs.rsc.org]
• 8. Photo-Fenton-Like Degradation of Imidazolium Ionic Liquids: A Combined Experimental and Theoretical Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Photocatalytic degradation of imidazolium ionic liquids using dye sensitized TiO 2 /SiO 2 composites - RSC Advances (RSC Publishing) DOI:10.1039/C7RA04939K [pubs.rsc.org]
• 12. Recent Applications of Ionic Liquids in Separation Technology [mdpi.com]
• 13. uokerbala.edu.iq [uokerbala.edu.iq]
• 14. BJNANO - Fabrication and photoactivity of ionic liquid–TiO2 structures for efficient visible-light-induced photocatalytic decomposition of organic pollutants in aqueous phase [beilstein-journals.org]
• 15. Frontiers | Synthesis and characterization of titanium dioxide nanoparticles from Bacillus subtilis MTCC 8322 and its application for the removal of methylene blue and orange G dyes under UV light and visible light [frontiersin.org]